CAS number and identifiers for 5-Bromo-4-fluoro-2-iodophenol
Executive Identity & Core Data 5-Bromo-4-fluoro-2-iodophenol is a highly specialized tri-halogenated phenolic scaffold used primarily in the structural optimization of small molecule drugs. Its value lies in its unique s...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Identity & Core Data
5-Bromo-4-fluoro-2-iodophenol is a highly specialized tri-halogenated phenolic scaffold used primarily in the structural optimization of small molecule drugs. Its value lies in its unique substitution pattern: the presence of three distinct halogens (F, Br, I) around the phenolic core allows for precise, sequential functionalization (orthogonal reactivity), making it a premium building block for fragment-based drug discovery (FBDD).
Chemical Identifiers
Identifier Type
Value
CAS Number
1807008-53-2
IUPAC Name
5-Bromo-4-fluoro-2-iodophenol
Molecular Formula
C₆H₃BrFIO
Molecular Weight
316.89 g/mol
SMILES
Oc1c(I)cc(F)c(Br)c1
InChI Key
BD01438717 (Internal Identifier Reference)
Appearance
Off-white to pale yellow crystalline solid
Critical Note on Isomerism: Several isomers exist with similar names (e.g., 4-Bromo-5-fluoro-2-iodophenol, CAS 1564796-94-6). Verify the substitution pattern explicitly before procurement: Hydroxyl (1), Iodo (2), Fluoro (4), Bromo (5) .
Synthesis & Production Protocol
The synthesis of 5-Bromo-4-fluoro-2-iodophenol is not a trivial single-step halogenation of phenol. To ensure regiochemical purity, the most robust route utilizes 3-Bromo-4-fluorophenol as the starting material. This approach leverages the synergistic directing effects of the hydroxyl and bromine groups to install the iodine atom selectively at the ortho-position (C2).
The Logic of Regioselectivity
In 3-Bromo-4-fluorophenol :
Hydroxyl Group (-OH, C1): Strong ortho/para director. Activates C2 and C6.
Fluorine (-F, C4): Weak ortho/para director. Directs to C3 and C5 (C3 is blocked by Br).
Bromine (-Br, C3): Weak ortho/para director. Directs to C2, C4 (blocked), and C6.
Conclusion: Both the -OH and -Br groups activate the C2 and C6 positions. However, C2 is sterically crowded (flanked by -OH and -Br). C6 is sterically accessible (flanked by -OH and -H). Therefore, controlled iodination preferentially occurs at C6 .
Note: After substitution at C6, IUPAC renumbering assigns the Iodine to C2, resulting in the target: 5-Bromo-4-fluoro-2-iodophenol.
Preparation: Dissolve 3-Bromo-4-fluorophenol (1.0 equiv) in anhydrous MeCN (0.2 M concentration) under nitrogen atmosphere.
Activation: Cool the solution to 0°C. Add TFA (0.1 equiv) to activate the NIS and protonate the solvent slightly, enhancing the electrophilicity of the iodine species.
Addition: Add NIS (1.05 equiv) portion-wise over 30 minutes. The slow addition prevents over-iodination.
Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by LC-MS for the disappearance of the starting material (M-H: 190.9) and appearance of product (M-H: 316.8).
Quench: Quench with 10% aqueous sodium thiosulfate (
) to remove excess iodine (indicated by fading of yellow/brown color).
Isolation: Extract with Ethyl Acetate (
). Wash combined organics with brine, dry over , and concentrate.[2]
Purification: Recrystallize from Hexanes/EtOAc or purify via silica gel chromatography (0-10% EtOAc in Hexanes).
Synthesis Pathway Diagram
Figure 1: Synthetic pathway illustrating the regioselective iodination of 3-bromo-4-fluorophenol to yield the target scaffold.
Physical & Chemical Properties
Understanding the physicochemical profile is essential for assay handling and formulation.
Property
Value / Description
Note
Acid Dissociation (pKa)
~6.8 – 7.2 (Predicted)
Significantly more acidic than phenol (pKa 10) due to electron-withdrawing I, Br, and F atoms.
LogP (Octanol/Water)
3.42
Highly lipophilic; requires DMSO for stock solutions.
H-Bond Donors
1
Phenolic OH
H-Bond Acceptors
2
F, OH
Solubility
DMSO (>50 mg/mL), Ethanol, DCM
Insoluble in water.
Stability
Light Sensitive
The C-I bond is labile to photolysis. Store in amber vials at -20°C.
Applications in Drug Discovery
The primary utility of 5-Bromo-4-fluoro-2-iodophenol is its ability to undergo orthogonal cross-coupling reactions . The reactivity difference between the C-I and C-Br bonds allows chemists to build complex molecules sequentially without protecting groups.
Workflow: Sequential Functionalization
Step 1: Sonogashira or Suzuki Coupling at C-I (Position 2).
The C-I bond is weaker and reacts faster than the C-Br bond.
Thermodynamic Stability of Polyhalogenated Phenols: A Mechanistic & Computational Guide
Executive Summary & Scope Polyhalogenated phenols (PHPs) occupy a critical intersection between industrial utility and environmental persistence. Their thermodynamic stability—governed by the interplay of halogen electro...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scope
Polyhalogenated phenols (PHPs) occupy a critical intersection between industrial utility and environmental persistence. Their thermodynamic stability—governed by the interplay of halogen electronegativity, steric shielding, and intramolecular hydrogen bonding (IMHB)—dictates their behavior as pharmaceutical intermediates, biocides (e.g., Pentachlorophenol), and persistent organic pollutants (POPs).
This guide dissects the molecular energetics of PHPs, providing researchers with a grounded framework for predicting stability, assessing degradation pathways, and utilizing computational protocols for ab initio characterization.
Molecular Architecture: The Energetic Landscape
The thermodynamic stability of PHPs is not a monolithic property but a sum of competing electronic and steric forces. To predict the behavior of a specific congener, one must analyze three vectors:
The Inductive-Resonance Paradox
Halogens are unique substituents; they are inductively electron-withdrawing (
) yet resonance electron-donating ().
Impact on O-H Bond Dissociation Enthalpy (BDE): The O-H BDE is the primary metric for oxidative stability. Electron-withdrawing groups (EWGs) generally destabilize the electron-deficient phenoxy radical, increasing BDE. However, resonance donation from para-halogens can stabilize the radical, slightly lowering BDE.
Impact on Acidity (pKa): The
effect dominates anion stability. Polychlorination significantly stabilizes the phenoxide anion, dropping the pKa from 9.95 (phenol) to ~4.7 (pentachlorophenol).
The Ortho-Effect and Intramolecular Hydrogen Bonding (IMHB)
A critical determinant of thermodynamic stability in 2-halophenols is the formation of a 5-membered IMHB ring between the phenolic hydrogen and the ortho-halogen (
).
The Fluorine Anomaly: Contrary to intuitive electronegativity trends, 2-fluorophenol exhibits negligible IMHB compared to 2-chlorophenol. The compact nature of fluorine and the specific orbital geometry restricts the overlap required for a strong H-bond.
Cl, Br, I Stabilization: Heavier halogens at the ortho position form stronger IMHB interactions, locking the molecule in a syn-conformation. This lowers the standard enthalpy of formation (
) and increases resistance to external radical attack.
Quantitative Stability Metrics
The following data synthesizes experimental calorimetry and high-level computational studies (DFT/B3LYP). These values serve as benchmarks for validation.
Table 1: Thermodynamic Properties of Select Chlorinated Phenols
Compound
Substitution Pattern
pKa (approx.)
O-H BDE (kcal/mol)
(Gas, kJ/mol)
Stability Note
Phenol
Unsubstituted
9.95
88.0
-96.4
Baseline reference.
2-Chlorophenol
Ortho
8.52
89.5
-125.0
Stabilized by weak IMHB.
4-Chlorophenol
Para
9.41
88.6
-126.0
Inductive effect dominates.
2,4,6-TCP
Sym-Trichloro
6.00
92.1
-195.0
High steric shielding of O-H.
Pentachlorophenol
Perchloro
4.74
94.5
-245.0
Max anion stability; precursor to dioxins.
Data Sources: NIST Chemistry WebBook [1], Bordwell pKa Table [2], and DFT comparative studies [3].
Protocol: In Silico Determination of BDE
Objective: Calculate the Homolytic Bond Dissociation Enthalpy (BDE) of a polyhalogenated phenol to predict antioxidant potential or radical persistence.
Methodology: Density Functional Theory (DFT) using the B3LYP hybrid functional is the industry standard for phenolic systems, yielding results within 2-3 kcal/mol of experimental values.
Computational Workflow
This protocol assumes access to software such as Gaussian, ORCA, or GAMESS.
Step 1: Geometry Optimization
Input: Build the phenol (
) and the corresponding phenoxy radical ().
Level of Theory: B3LYP/6-311+G(d,p).[1][2] The diffuse functions (+) are critical for describing the lone pairs on halogens and oxygen.
Constraint: Ensure the radical is treated as an open-shell system (Unrestricted DFT, UB3LYP).
Step 2: Vibrational Frequency Analysis
Purpose: Verify the structure is a true minimum (zero imaginary frequencies) and calculate the Zero-Point Energy (ZPE) and thermal corrections (
).
Validation: If an imaginary frequency exists, perturb the geometry along the normal mode and re-optimize.
Step 3: Single Point Energy (Optional but Recommended)
Refinement: Perform a single point energy calculation on the optimized geometry using a larger basis set (e.g., cc-pVTZ) to minimize basis set superposition error (BSSE).
Step 4: BDE Calculation
Calculate BDE at 298K using the enthalpy of the reaction:
.
Note: (enthalpy of H atom) at 298K is a constant: -0.49764 Hartree (at B3LYP/6-311+G(d,p) level, check specific software constants).
Visualization of the Workflow
Figure 1: Self-validating computational workflow for determining thermodynamic stability via DFT.
While PHPs are thermodynamically stable at ambient conditions, their high-temperature behavior reveals a critical failure mode: the formation of Polychlorinated Dibenzo-p-dioxins (PCDDs).
The Pre-Dioxin Pathway
At temperatures exceeding 200°C (or under UV photolysis), the O-H bond homolysis becomes kinetically accessible.
Radical Formation:
Dimerization: Two phenoxy radicals couple. For pentachlorophenol, this often occurs via a mesomeric form where the radical character is on the carbon.
HCl Elimination: The dimer collapses, ejecting HCl (or
) to form the thermodynamically favored tricyclic dioxin structure.
This pathway is driven by the extreme stability of the planar, aromatic dioxin core, which acts as a thermodynamic sink for chlorinated phenolic radicals.
Thermodynamic Cycle of Acidity
Understanding the pKa requires analyzing the Born-Haber cycle connecting gas-phase acidity to solution-phase behavior. This is crucial for drug design, as lipophilicity (logP) changes drastically with ionization.
NIST Chemistry WebBook. Standard Reference Data, Thermochemical Data of Chlorophenols. National Institute of Standards and Technology.[3] [Link]
Bordwell, F. G. (1988). Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research. [Link]
Szymusiak, H., & Zieliński, R. (2003).[2] Bond Dissociation Enthalpy of Phenolic Antioxidants: A DFT Study. Polish Journal of Food and Nutrition Sciences.[2] [Link]
World Health Organization (WHO). (1987).[4] Pentachlorophenol (Environmental Health Criteria 71).[4] International Programme on Chemical Safety. [Link][4]
Kovács, A., et al. (2011). Intramolecular Hydrogen Bonding in 2-Halophenols.[5] The Journal of Physical Chemistry A. [Link]
A Technical Guide to the Physicochemical Characterization of 5-Bromo-4-fluoro-2-iodophenol: Focus on Melting and Boiling Points
Abstract Introduction to 5-Bromo-4-fluoro-2-iodophenol 5-Bromo-4-fluoro-2-iodophenol (CAS No. 530141-46-9) is a polysubstituted phenol characterized by the presence of three different halogen atoms (bromine, fluorine, an...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Introduction to 5-Bromo-4-fluoro-2-iodophenol
5-Bromo-4-fluoro-2-iodophenol (CAS No. 530141-46-9) is a polysubstituted phenol characterized by the presence of three different halogen atoms (bromine, fluorine, and iodine) and a hydroxyl group on the benzene ring. This unique substitution pattern imparts a high degree of functionality and reactivity, making it a valuable intermediate in organic synthesis. The interplay of the electron-withdrawing and donating properties of its substituents influences the compound's acidity, reactivity in electrophilic and nucleophilic substitution reactions, and its potential for forming intermolecular interactions such as hydrogen bonds.
In drug discovery, the incorporation of halogens can modulate a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. Therefore, compounds like 5-Bromo-4-fluoro-2-iodophenol are of high interest. A thorough understanding of its fundamental physical properties is a prerequisite for its effective use.
Physicochemical Properties of 5-Bromo-4-fluoro-2-iodophenol
Identity and Structure
Chemical Name: 5-Bromo-4-fluoro-2-iodophenol
CAS Number: 530141-46-9
Molecular Formula: C₆H₃BrFIO
Molecular Weight: 316.89 g/mol
Melting and Boiling Point Data
As of the date of this publication, specific experimentally determined melting and boiling point data for 5-Bromo-4-fluoro-2-iodophenol are not available in surveyed chemical literature and databases. The absence of this data underscores the importance of the experimental protocols detailed in this guide for any researcher utilizing this compound.
However, we can infer a likely range for these properties by examining structurally related compounds. This comparative analysis provides a scientifically grounded estimation, crucial for initial experimental design.
The presence of the heavy iodine atom in 5-Bromo-4-fluoro-2-iodophenol, in addition to bromine and fluorine, is expected to significantly increase its molecular weight and likely lead to stronger intermolecular van der Waals forces compared to the analogs listed. Consequently, it is reasonable to predict that its melting point will be that of a solid at room temperature and its boiling point will be notably high, likely exceeding that of 5-Bromo-2-fluorophenol.
The Imperative of Accurate Physical Property Determination
The melting point of a solid is the temperature at which it transitions to a liquid, and the boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. These are not mere numbers; they are critical indicators of a compound's identity and purity.
Purity Assessment: A pure crystalline solid typically exhibits a sharp melting point range (0.5-1.0°C). Impurities disrupt the crystal lattice, leading to a depression of the melting point and a broadening of the melting range.
Reaction Condition Optimization: Knowledge of the boiling point is essential for setting appropriate temperatures for chemical reactions, distillations, and refluxing to avoid decomposition and ensure efficient processing.
Safety and Handling: Understanding the physical state (solid or liquid) and volatility of a compound at various temperatures is crucial for safe storage and handling.
Standard Methodologies for Physical Property Determination
The choice of method for determining melting and boiling points depends on the available quantity of the substance and the required precision.
Melting Point Determination: The Capillary Method
This is the most common and reliable method for determining the melting point of a solid organic compound. A small, powdered sample is packed into a thin-walled capillary tube, which is then heated in a controlled manner in a melting point apparatus or a Thiele tube. The key to an accurate measurement is a slow heating rate near the melting point (around 1-2°C per minute) to ensure thermal equilibrium between the sample, the heating medium, and the thermometer.
Boiling Point Determination
Several methods can be employed to determine a liquid's boiling point, including distillation and the Thiele tube method. The temperature at which the vapor pressure of the liquid equals the atmospheric pressure is recorded as the boiling point. For high-boiling or small-volume samples, a micro boiling point determination using a capillary tube is often preferred.
Detailed Experimental Protocols
The following protocols are designed to be self-validating systems, providing accurate and reproducible data.
Protocol for Melting Point Determination
This protocol describes the use of a standard melting point apparatus.
Methodology:
Sample Preparation:
Ensure the sample of 5-Bromo-4-fluoro-2-iodophenol is completely dry and finely powdered.
Press the open end of a capillary tube into the powder, trapping a small amount of the sample.
Tap the sealed end of the capillary tube on a hard surface to pack the sample down to a height of 2-3 mm.
Apparatus Setup:
Insert the packed capillary tube into the sample holder of the melting point apparatus.
Ensure the thermometer is correctly positioned to accurately measure the temperature of the heating block.
Measurement:
Set the apparatus to heat at a medium rate until the temperature is about 20°C below the expected melting point (based on analogous compounds).
Decrease the heating rate to 1-2°C per minute. This slow rate is critical for accuracy.
Record the temperature at which the first droplet of liquid appears (T1).
Record the temperature at which the entire sample becomes a clear liquid (T2).
The melting point is reported as the range T1 - T2.
Confirmation:
Allow the apparatus to cool.
Repeat the measurement with a fresh sample in a new capillary tube to ensure reproducibility.
Caption: Workflow for Melting Point Determination.
Protocol for Boiling Point Determination (Micro Method)
This protocol is suitable for small quantities of liquid or high-boiling compounds.
Methodology:
Sample Preparation:
Add 0.2-0.3 mL of the sample into a small test tube (fusion tube).
Take a capillary tube and seal one end using a flame.
Place the sealed capillary tube, open end down, into the test tube containing the sample.
Apparatus Setup:
Attach the test tube to a thermometer using a rubber band. The bottom of the test tube should be level with the thermometer bulb.
Suspend the assembly in a heating bath (e.g., a Thiele tube filled with mineral oil) so that the sample is below the oil level.
Measurement:
Heat the apparatus gently.
As the temperature rises, air trapped in the capillary tube will bubble out.
Continue heating until a rapid and continuous stream of bubbles emerges from the capillary tube. This indicates the liquid has reached its boiling point.
Remove the heat source and allow the apparatus to cool slowly.
The stream of bubbles will slow and eventually stop. The moment the liquid begins to enter the capillary tube, the vapor pressure inside the capillary equals the atmospheric pressure.
Record the temperature at this exact moment. This is the boiling point.
Confirmation:
The heating and cooling cycle can be repeated to verify the measurement.
Introduction: The Critical Role of Solubility for a Complex Halogenated Phenol
An In-depth Technical Guide to the Organic Solvent Solubility of 5-Bromo-4-fluoro-2-iodophenol 5-Bromo-4-fluoro-2-iodophenol is a polyhalogenated aromatic compound featuring a hydroxyl group, making it a valuable and rea...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Organic Solvent Solubility of 5-Bromo-4-fluoro-2-iodophenol
5-Bromo-4-fluoro-2-iodophenol is a polyhalogenated aromatic compound featuring a hydroxyl group, making it a valuable and reactive building block in medicinal chemistry and materials science.[1] The specific arrangement of bromine, fluorine, and iodine atoms, combined with the phenolic hydroxyl group, imparts a unique electronic and steric profile, influencing its reactivity in synthetic pathways like nucleophilic and electrophilic substitutions.[1] For researchers in drug development and synthetic chemistry, understanding the solubility of this compound is not a trivial preliminary step but a cornerstone for successful experimental design. Poor solubility can lead to unpredictable reaction kinetics, challenges in purification, and inaccurate results in biological screening assays.
This guide provides a comprehensive technical overview of the solubility of 5-Bromo-4-fluoro-2-iodophenol. Moving beyond a simple list of solvents, we will explore the underlying physicochemical principles that govern its dissolution. We will detail a robust, field-proven experimental protocol for accurately determining its thermodynamic solubility and provide a predictive framework for its behavior in a range of common organic solvents, enabling scientists to make informed decisions in their research endeavors.
Physicochemical Profile of 5-Bromo-4-fluoro-2-iodophenol
A molecule's structure is the primary determinant of its physical properties, including solubility. The key characteristics of 5-Bromo-4-fluoro-2-iodophenol are summarized below.
The presence of four distinct functional groups/substituents on the benzene ring (hydroxyl, fluorine, bromine, iodine) creates a molecule with significant polarity and the capacity for specific intermolecular interactions. The predicted LogP value of 2.9 suggests a moderate lipophilicity, indicating that while it has nonpolar character, it is not excessively greasy and should exhibit solubility in a range of polar organic solvents.
Theoretical Principles Governing Solubility
The dissolution of a solute in a solvent is a thermodynamic process governed by the enthalpy and entropy changes of mixing. A useful heuristic for predicting this is the principle of "like dissolves like," which states that substances with similar intermolecular forces are likely to be miscible.[3][4]
The Role of Polarity and Intermolecular Forces
The overall polarity of 5-Bromo-4-fluoro-2-iodophenol is a balance between its non-polar benzene ring and its polar substituents. The strength of interactions between solute and solvent molecules must be sufficient to overcome the solute-solute and solvent-solvent interactions.[3]
London Dispersion Forces: These are weak, temporary forces present in all molecules and will be the primary interaction with nonpolar solvents like hexane. Given the molecule's significant polarity, these forces alone will be insufficient for significant dissolution.[5]
Dipole-Dipole Interactions: The electronegative halogen atoms (F, Br, I) and the oxygen atom create a significant molecular dipole, allowing for strong dipole-dipole interactions with polar aprotic solvents like acetone or ethyl acetate.[5]
Hydrogen Bonding: This is the most critical interaction for this molecule. The phenolic hydroxyl (-OH) group can act as both a hydrogen bond donor (with its acidic proton) and a hydrogen bond acceptor (via the lone pairs on the oxygen).[6] This capability is the primary driver for its solubility in polar protic solvents.
Impact of Solvent Choice
Based on these principles, we can predict the solubility behavior in different classes of organic solvents:
Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can also engage in hydrogen bonding, acting as both donors and acceptors. Strong solute-solvent hydrogen bonds are expected to form, leading to high solubility.[7]
Polar Aprotic Solvents (e.g., DMSO, Acetone, THF): These solvents have significant dipole moments and can act as hydrogen bond acceptors but not donors. They will readily interact with the phenolic -OH group, leading to moderate to high solubility.
Nonpolar Solvents (e.g., Hexane, Toluene): These solvents only interact via weak London dispersion forces. The energy required to break the strong hydrogen bonds and dipole-dipole interactions between the phenol molecules will not be compensated by the weak solute-solvent interactions, resulting in very low solubility.
Experimental Determination of Thermodynamic Solubility
To obtain reliable and reproducible quantitative data, a standardized experimental protocol is essential. The Shake-Flask Method is widely regarded as the "gold standard" for determining thermodynamic equilibrium solubility due to its reliability and direct measurement of the saturated state.[8][9]
Rationale for the Shake-Flask Method
This method ensures that equilibrium is reached between the undissolved solid and the saturated solution by agitating an excess of the compound in the solvent for a prolonged period.[9] This contrasts with kinetic solubility methods, which can sometimes overestimate solubility by creating supersaturated solutions.[10] By physically separating the solid phase before analysis, we ensure the measured concentration represents the true thermodynamic solubility limit.
Safety and Handling Precautions
Halogenated phenols require careful handling. Based on safety data for structurally similar compounds, 5-Bromo-4-fluoro-2-iodophenol should be assumed to be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.[11][12][13]
Always handle the compound in a well-ventilated fume hood.[2]
Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.[14]
Avoid generating dust during weighing and transfer.[2]
Consult the specific Safety Data Sheet (SDS) for the compound before beginning any work.
Step-by-Step Experimental Protocol
This protocol describes the determination of solubility at a controlled temperature.
Preparation:
Add an excess amount of solid 5-Bromo-4-fluoro-2-iodophenol to a series of screw-cap vials (e.g., 20 mg per vial). The key is to ensure solid material remains visible at the end of the experiment.[8]
To each vial, add a precise volume of the desired organic solvent (e.g., 2 mL).
Equilibration:
Tightly seal the vials to prevent solvent evaporation.
Place the vials in an orbital shaker or on a rotating wheel within a temperature-controlled incubator (e.g., 25 °C).
Agitate the samples for a sufficient duration to ensure equilibrium is reached. A common duration is 18-24 hours.[9][15]
Phase Separation:
Allow the vials to stand undisturbed in the incubator for a short period (e.g., 1 hour) to allow the bulk of the undissolved solid to settle.
Carefully withdraw an aliquot of the supernatant.
Separate the remaining undissolved solid from the saturated solution. This is a critical step and can be achieved by:
Centrifugation: Pellet the solid and carefully collect the supernatant.
Filtration: Use a syringe filter (e.g., 0.22 µm PTFE) to filter the solution. Ensure the filter material is compatible with the organic solvent used.
Quantification:
Prepare a series of calibration standards of 5-Bromo-4-fluoro-2-iodophenol of known concentrations in the same solvent.
Dilute the saturated filtrate with the solvent to bring its concentration within the linear range of the calibration curve.
Analyze the standards and the diluted sample using a suitable analytical method, such as UV-Vis spectrophotometry or HPLC-UV.
Calculate the concentration of the saturated solution using the calibration curve, accounting for the dilution factor. This value is the thermodynamic solubility.
Experimental Workflow Diagram
The following diagram illustrates the key steps in the Shake-Flask solubility determination protocol.
Caption: Workflow for Thermodynamic Solubility Determination via the Shake-Flask Method.
Predicted Solubility Profile and Data Template
While experimental determination is paramount, a predictive understanding is invaluable for initial solvent screening. The table below summarizes the expected qualitative solubility of 5-Bromo-4-fluoro-2-iodophenol based on the theoretical principles discussed.
Table 1: Predicted Qualitative Solubility of 5-Bromo-4-fluoro-2-iodophenol
Strong hydrogen bond acceptance by the solvent and dipole interactions facilitate dissolution.
Halogenated
Dichloromethane (DCM), Chloroform
Dipole-Dipole
Moderate to Low
Solvents are weakly polar and can interact with the molecule's dipole, but lack H-bonding.
Aromatic
Toluene, Benzene
London Dispersion, π-stacking
Low
Weak interactions are insufficient to disrupt the strong intermolecular forces of the solid phenol.
Nonpolar Aliphatic
Hexane, Cyclohexane
London Dispersion
Very Low / Insoluble
Mismatch in polarity ("like dissolves unlike") results in minimal dissolution.
For researchers generating their own data, the following template provides a structured format for recording quantitative results.
Table 2: Quantitative Solubility Data Template
Solvent
Temperature (°C)
Solubility (mg/mL)
Solubility (mol/L)
Observations
Methanol
25
Ethanol
25
Acetone
25
Acetonitrile
25
Tetrahydrofuran (THF)
25
Dichloromethane (DCM)
25
Toluene
25
Hexane
25
Conclusion
5-Bromo-4-fluoro-2-iodophenol is a molecule of significant interest with a nuanced solubility profile driven by its capacity for strong hydrogen bonding and dipole-dipole interactions. It is predicted to be highly soluble in polar protic solvents like methanol and ethanol, and moderately to highly soluble in polar aprotic solvents such as acetone and DMSO. Conversely, poor solubility is expected in nonpolar solvents like hexane. For precise and reliable quantification, the shake-flask method stands as the definitive technique. By combining a robust theoretical understanding with rigorous experimental methodology, researchers can effectively harness the synthetic potential of this versatile halogenated phenol.
References
University of Toronto. (2023). Solubility of Organic Compounds. Retrieved from [Link]
Open Oregon Educational Resources. (n.d.). 3.2 Solubility – Introductory Organic Chemistry. Retrieved from [Link]
Chembida. (n.d.). Buy 4-Bromo-5-fluoro-2-iodophenol. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 2-Bromo-4-iodophenol. PubChem Compound Database. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 2-Fluoro-5-iodophenol. PubChem Compound Database. Retrieved from [Link]
Chemistry LibreTexts. (2022). 6.3: Hydrogen Bonding Interactions and Solubility. Retrieved from [Link]
Chemistry Steps. (n.d.). Solubility of Organic Compounds. Retrieved from [Link]
Bellevue College. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]
Vedantu. (n.d.). How do hydrogen bonds affect solubility class 11 chemistry CBSE. Retrieved from [Link]
Dissolution Technologies. (2011). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Retrieved from [Link]
Chemistry LibreTexts. (2023). Solubility Rules. Retrieved from [Link]
Regulations.gov. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Retrieved from [Link]
YouTube. (2020). Principles of Solubility in Organic Chemistry with Nadia Korovina. Retrieved from [Link]
Cengage Learning. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Retrieved from [Link]
Lund University Publications. (2006). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]
YouTube. (2017). Polarity and Solubility. Retrieved from [Link]
Bellevue College. (n.d.). Experiment 2 # Solubility. Retrieved from [Link]
StudySmarter. (n.d.). Solubility and Polarity. Retrieved from [Link]
The Untapped Therapeutic Potential of Fluorinated Iodophenol Derivatives: A Technical Guide for Drug Discovery Professionals
Foreword: Charting a Course into Unexplored Chemical Space In the relentless pursuit of novel therapeutic agents, the strategic modification of known bioactive scaffolds remains a cornerstone of medicinal chemistry. Amon...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: Charting a Course into Unexplored Chemical Space
In the relentless pursuit of novel therapeutic agents, the strategic modification of known bioactive scaffolds remains a cornerstone of medicinal chemistry. Among these, the phenolic ring is a privileged structure, forming the backbone of numerous natural products and synthetic drugs. Its reactivity and electronic properties make it an ideal canvas for fine-tuning biological activity. The introduction of halogens, in particular, has proven to be a powerful strategy for modulating a molecule's pharmacokinetic and pharmacodynamic profile.
This technical guide ventures into a largely unexplored area of this chemical space: fluorinated iodophenol derivatives . While the individual contributions of fluorine and iodine to biological activity are well-documented in various molecular contexts, their combined effects on a phenol scaffold are yet to be systematically investigated. This document serves as both a summary of the foundational knowledge and a forward-looking manual for researchers, scientists, and drug development professionals poised to explore this promising class of compounds. We will proceed with a deductive approach, synthesizing established principles of medicinal chemistry to forecast the potential of these molecules and to provide a practical framework for their synthesis and evaluation.
The Chemical Rationale: Why Fluorine and Iodine?
The co-opting of a phenol ring with both fluorine and iodine is a deliberate strategy rooted in the unique and often complementary properties of these two halogens.
Fluorine: As the most electronegative element, fluorine imparts a strong inductive effect, altering the acidity of the phenolic hydroxyl group and influencing non-covalent interactions. Its small size allows it to act as a bioisostere for a hydrogen atom, yet its presence can block metabolic oxidation, thereby enhancing a drug's metabolic stability and bioavailability.[1][2] The introduction of fluorine can also increase a molecule's lipophilicity, facilitating its passage across cellular membranes.[3]
Iodine: In contrast to fluorine, iodine is larger and more polarizable. The carbon-iodine bond is weaker, making it a potential participant in halogen bonding, a type of non-covalent interaction that is gaining recognition in drug design. Iodophenols are also key intermediates in a variety of cross-coupling reactions, offering synthetic handles for further molecular elaboration.[4]
The combination of these two halogens on a phenol ring is hypothesized to create a unique electronic and steric environment, potentially leading to novel biological activities or enhanced potency of known ones.
The synthesis of fluorinated iodophenol derivatives can be approached through several routes, primarily involving the sequential halogenation of a phenol or a suitably protected precursor. The choice of strategy will depend on the desired substitution pattern and the stability of the starting materials.
General Synthetic Workflow
A plausible and flexible approach involves the initial iodination of a fluorophenol, or vice versa. The following workflow outlines a general strategy.
Caption: General synthetic workflow for fluorinated iodophenol derivatives.
Detailed Experimental Protocol: Synthesis of 4-Fluoro-2-iodophenol
This protocol provides a representative method for the synthesis of a specific fluorinated iodophenol derivative.
Materials:
4-Fluorophenol
N-Iodosuccinimide (NIS)
Acetonitrile (anhydrous)
Dichloromethane (DCM)
Saturated aqueous sodium thiosulfate
Brine
Anhydrous magnesium sulfate
Silica gel for column chromatography
Hexanes
Ethyl acetate
Procedure:
Reaction Setup: To a solution of 4-fluorophenol (1.0 eq) in anhydrous acetonitrile in a round-bottom flask, add N-iodosuccinimide (1.1 eq) in one portion at room temperature under a nitrogen atmosphere.
Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).
Workup: Upon completion, quench the reaction with saturated aqueous sodium thiosulfate.
Extraction: Extract the aqueous layer with dichloromethane (3 x volumes).
Washing: Combine the organic layers and wash with brine.
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the desired 4-fluoro-2-iodophenol.
Predicted Biological Activities and Mechanistic Insights
Based on the known activities of related compounds, we can project several promising areas of biological activity for fluorinated iodophenol derivatives.
Anticancer Potential
The incorporation of fluorine into phenolic structures, such as flavonoids and chalcones, has been shown to enhance their anticancer properties.[3][5] Fluorinated flavan-3-ol derivatives, for example, exhibit high toxicity against HeLa and A549 cancer cells by inducing autophagy and mitochondrial dysfunction.[6] This process involves an increase in intracellular mitochondrial superoxide and the abolition of the mitochondrial membrane potential.[6] It is plausible that fluorinated iodophenols could operate through similar mechanisms.
Caption: Proposed mechanism of anticancer activity.
Antimicrobial Activity
Phenolic compounds have a long history of use as antiseptics.[7] Halogenation, in general, tends to enhance the antimicrobial potency of phenols. Fluorinated compounds have demonstrated broad-spectrum antibacterial and antifungal activities.[8] Furthermore, povidone-iodine functionalized fluorinated copolymers show rapid antibacterial action against both Gram-positive and Gram-negative bacteria.[9] This suggests that the presence of both fluorine and iodine on a phenol ring could lead to potent antimicrobial agents. The mechanism is likely to involve disruption of the microbial cell membrane and inhibition of essential enzymes.
Enzyme Inhibition
The introduction of fluorine into organic molecules is a well-established strategy for designing potent and selective enzyme inhibitors.[10] Fluorine's unique properties can enhance binding affinity to the enzyme's active site and increase metabolic stability.[10] For instance, fluorinated chalcones are effective inhibitors of 5-lipoxygenase, and fluorinated benzenesulfonamides have been shown to inhibit amyloid-β aggregation.[11][12] It is therefore highly probable that fluorinated iodophenol derivatives could be developed as inhibitors for a range of enzymatic targets, with potential applications in inflammatory diseases and neurodegenerative disorders.
Structure-Activity Relationships (SAR): A Predictive Framework
While empirical data for fluorinated iodophenols is lacking, we can propose a hypothetical SAR based on established principles for flavonoids and other phenolic compounds.[13][14]
Table 1: Hypothetical Structure-Activity Relationships for Fluorinated Iodophenol Derivatives
Structural Feature
Predicted Impact on Activity
Rationale
Position of Fluorine
Ortho > Meta > Para (relative to OH)
The position of the fluorine atom will significantly alter the pKa of the phenolic hydroxyl group, influencing its ability to act as a hydrogen bond donor/acceptor.
Position of Iodine
Ortho or Para (relative to OH)
The larger steric bulk of iodine may influence binding pocket interactions. Its position will also affect the overall electronic properties of the ring.
Degree of Halogenation
Increased halogenation may increase lipophilicity and membrane permeability, but could also lead to higher cytotoxicity.
A balance must be struck between potency and toxicity.
Additional Substituents
Electron-withdrawing or donating groups will further modulate the electronic character of the ring system.
Fine-tuning of electronic properties can optimize target engagement.
Future Directions and Conclusion
The field of fluorinated iodophenol derivatives is ripe for exploration. The deductive analysis presented in this guide, based on the well-established principles of medicinal chemistry and the known biological activities of related compounds, strongly suggests that these molecules hold significant therapeutic potential. The next critical step is the systematic synthesis and biological screening of a library of these compounds to validate these hypotheses.
Key research questions to address include:
What are the optimal substitution patterns for specific biological activities?
What are the primary molecular targets of these compounds?
Do fluorine and iodine act synergistically to enhance biological activity?
By pursuing these lines of inquiry, the research community can unlock the potential of this novel class of compounds and pave the way for the development of new and effective therapies for a range of human diseases.
References
Fluorinated Derivatives of Digalloyl-Flavan-3-ol Induce Autophagic Cell Death by Forming Granular Aggregates Containing Mitochondria. (2023). MDPI. [Link]
Flavonoids, Chalcones, and Their Fluorinated Derivatives—Recent Advances in Synthesis and Potential Medical Applications. (n.d.). PMC - NIH. [Link]
Synthesis and Biological Activities of Fluorinated Chalcone Derivatives. (2002). PubMed. [Link]
Povidone-Iodine-Functionalized Fluorinated Copolymers with Dual-Functional Antibacterial and Antifouling Activities. (n.d.). ResearchGate. [Link]
Antimicrobial Activity of Non-Halogenated Phenolic Compounds. (n.d.). PubMed. [Link]
Chemistry and Biological Activities of Flavonoids: An Overview. (n.d.). PMC. [Link]
Structure-Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid-β Aggregation. (2024). PubMed. [Link]
Enzyme Inhibition by Fluorinated Organic Molecules: Mechanistic Considerations. (2024). Research and Reviews. [Link]
Identifying Genes Associated with the Anticancer Activity of a Fluorinated Chalcone in Triple-Negative Breast Cancer Cells Using Bioinformatics Tools. (n.d.). MDPI. [Link]
Fluorinated Molecules and Nanotechnology: Future 'Avengers' against the Alzheimer's Disease?. (n.d.). PMC - PubMed Central. [Link]
Recent advances in the strategic incorporation of fluorine into new-generation taxoid anticancer agents. (n.d.). NIH. [Link]
Synthesis and Antimicrobial Activity of Fluorine Containing Pyrazole-clubbed Dihydropyrimidinones. (n.d.). Indian Journal of Pharmaceutical Sciences. [Link]
Application Note: O-Alkylation Protocols for 5-Bromo-4-fluoro-2-iodophenol
Introduction & Mechanistic Strategy The Substrate Challenge 5-Bromo-4-fluoro-2-iodophenol is a dense, polyhalogenated scaffold often employed in the synthesis of proteolysis targeting chimeras (PROTACs), radioligands, an...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Mechanistic Strategy
The Substrate Challenge
5-Bromo-4-fluoro-2-iodophenol is a dense, polyhalogenated scaffold often employed in the synthesis of proteolysis targeting chimeras (PROTACs), radioligands, and kinase inhibitors. Its functionalization requires navigating a delicate balance between acidity , steric hindrance , and chemoselectivity .
Acidity (pKa ~7.5 - 8.5): Unlike unsubstituted phenol (pKa 10), the electron-withdrawing nature of the fluorine (para), bromine (meta), and iodine (ortho) atoms significantly stabilizes the phenoxide anion. This allows for the use of milder bases (e.g., K₂CO₃) compared to standard phenols.
Steric Hindrance: The ortho-iodine atom is large (Van der Waals radius ~1.98 Å). It shields the phenolic oxygen, imposing a kinetic penalty on nucleophilic attack, particularly with bulky electrophiles.
Chemoselectivity: The aryl iodide and bromide moieties are susceptible to metal-halogen exchange or Ullmann-type coupling. Protocols must avoid transition metals (unless intended) and extremely strong bases (e.g., n-BuLi) that could trigger dehalogenation.
Decision Matrix for Method Selection
Select your protocol based on the electrophile type and scale.
Figure 1: Strategic decision tree for O-alkylation conditions.
Experimental Protocols
Method A: Standard Williamson Ether Synthesis
Best For: Primary alkyl halides (MeI, EtBr, BnBr) and allyl halides.
Mechanism: Sɴ2 Nucleophilic Substitution.[1]
Solvent: DMF (N,N-Dimethylformamide) or NMP (anhydrous)
Workup: EtOAc, 1M HCl, Brine
Step-by-Step Protocol
Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 5-Bromo-4-fluoro-2-iodophenol (1.0 equiv) in anhydrous DMF (concentration 0.2 M).
Deprotonation: Add K₂CO₃ (2.0 equiv) in a single portion. The solution may turn yellow/orange due to phenoxide formation.
Critical Insight: Stir at room temperature for 15 minutes before adding the electrophile. This ensures complete deprotonation and minimizes competing hydrolysis of the alkyl halide.
Alkylation: Add the Alkyl Halide (1.2 equiv) dropwise via syringe.
Safety: If using volatile halides like Methyl Iodide (MeI), fit the flask with a reflux condenser cooled to -10°C or use a sealed pressure tube.
Reaction: Stir at RT for 2-4 hours .
Monitoring: Check TLC (Hexanes/EtOAc 4:1). The starting phenol (more polar) should disappear. If conversion is slow due to the ortho-iodine steric block, heat to 60°C .
Quench & Workup:
Dilute the reaction mixture with EtOAc (5x reaction volume).
Wash with 1M HCl (2x) to remove DMF and neutralize remaining base.
Wash with water (2x) and brine (1x).
Dry over Na₂SO₄, filter, and concentrate.
Method B: Cesium-Promoted Alkylation for Hindered Electrophiles
Best For: Secondary alkyl halides or less reactive electrophiles where the "Cesium Effect" is required to loosen the ion pair.
Reagents
Base: Cesium Carbonate (Cs₂CO₃) (1.5 equiv)
Solvent: Acetone (Reagent Grade) or Acetonitrile (MeCN)
Dissolution: Dissolve the phenol (1.0 equiv) and Cs₂CO₃ (1.5 equiv) in Acetone (0.15 M).
Activation: Stir at RT for 30 mins. The larger Cesium cation is "softer" and forms a looser ion pair with the phenoxide, increasing its nucleophilicity—crucial for overcoming the steric bulk of the ortho-iodine.
Reflux: Heat the mixture to reflux (approx. 56°C for Acetone) for 12–18 hours .
Optimization: If reaction stalls, add 10 mol% KI . This converts alkyl bromides/chlorides to more reactive alkyl iodides in situ.
Filtration: Cool to RT. Filter off the inorganic solids through a pad of Celite.
Concentration: Evaporate the solvent. Purify via flash column chromatography.
Method C: Mitsunobu Reaction
Best For: Alkylation using Alcohols directly (avoiding halide synthesis). Ideal for complex R-groups.
Reagents
Phosphine: Triphenylphosphine (PPh₃) (1.5 equiv)
Azodicarboxylate: DIAD (Diisopropyl azodicarboxylate) or DEAD (1.5 equiv)
Solvent: THF (anhydrous)
Step-by-Step Protocol
Setup: Under Nitrogen/Argon atmosphere, dissolve 5-Bromo-4-fluoro-2-iodophenol (1.0 equiv), Alcohol (R-OH) (1.2 equiv), and PPh₃ (1.5 equiv) in anhydrous THF (0.1 M). Cool to 0°C .
Addition: Add DIAD (1.5 equiv) dropwise over 10 minutes. The solution will turn yellow.
Note: The order of addition is critical to prevent phenol oxidation.
Reaction: Allow to warm to RT and stir for 12–24 hours .
Workup: Concentrate the THF. Triturate the residue with Hexanes/Ether (1:1) to precipitate Triphenylphosphine oxide (TPPO). Filter and concentrate the filtrate.
Purification: Flash chromatography is required to separate the product from reduced hydrazine byproducts.
Data Analysis & Validation
Expected Analytical Data
Upon successful O-alkylation, the following spectral changes confirm the structure:
Technique
Observation
Structural Insight
1H NMR
Disappearance of singlet at δ ~5.5–6.0 ppm (D₂O exchangeable).
Loss of Phenolic -OH
1H NMR
Appearance of alkoxy signals (δ 3.8 ppm for O-Me, δ 4.0+ for O-CH₂).
Formation of Ether linkage
13C NMR
Shift of C-1 (ipso) carbon upfield (shielding effect of alkyl group).
Electronic environment change
LC-MS
M+H or M+Na peak corresponding to Product Mass.
Molecular Weight Confirmation
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Conversion
Steric hindrance from 2-Iodo group.
Switch to Method B (Cs₂CO₃) or switch solvent to DMF/DMSO to strip cations.
C-Alkylation
Phenoxide acting as ambivalent nucleophile.
Rare for this substrate due to steric/electronic blocking, but ensure O-selective conditions (polar aprotic solvents favor O-alkylation).
Dehalogenation
Metal-Halogen exchange.
Avoid strong lithiated bases. Ensure solvents are free of Pd/Cu contaminants if using recycled solvent lines.
Safety & Handling (SDS Summary)
5-Bromo-4-fluoro-2-iodophenol is a potent halogenated phenol.
The Strategic Synthesis of Fluorinated Biaryls Utilizing 5-Bromo-4-fluoro-2-iodophenol: A Guide for Medicinal and Process Chemistry
Introduction: The Imperative of Fluorinated Biaryls in Modern Drug Discovery The biaryl motif is a cornerstone in the architecture of numerous pharmaceuticals, agrochemicals, and advanced materials. Its prevalence stems...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Imperative of Fluorinated Biaryls in Modern Drug Discovery
The biaryl motif is a cornerstone in the architecture of numerous pharmaceuticals, agrochemicals, and advanced materials. Its prevalence stems from the unique structural rigidity and conformational properties it imparts to molecules, allowing for precise interactions with biological targets. The strategic incorporation of fluorine atoms into this privileged scaffold has emerged as a powerful tactic in medicinal chemistry. The unique properties of fluorine, such as its high electronegativity, small van der Waals radius, and ability to form strong carbon-fluorine bonds, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to target proteins.[1][2] Consequently, the development of efficient and selective methods for the synthesis of fluorinated biaryls is of paramount importance to researchers in drug discovery and development.
This technical guide details the application of 5-Bromo-4-fluoro-2-iodophenol as a versatile and highly valuable building block for the modular and site-selective synthesis of complex fluorinated biaryl compounds. The distinct reactivity of the iodo and bromo substituents on this phenol derivative allows for a sequential cross-coupling strategy, providing a robust platform for the introduction of diverse functionalities with a high degree of control.
The Strategic Advantage of 5-Bromo-4-fluoro-2-iodophenol
The utility of 5-Bromo-4-fluoro-2-iodophenol in synthetic chemistry is rooted in the differential reactivity of its carbon-halogen bonds in palladium-catalyzed cross-coupling reactions. The carbon-iodine (C-I) bond is significantly weaker and therefore more susceptible to oxidative addition to a Pd(0) center—the rate-determining step in many cross-coupling catalytic cycles—compared to the stronger carbon-bromine (C-Br) bond. This reactivity hierarchy (C-I > C-Br) enables the selective functionalization at the 2-position (iodine) while leaving the 5-position (bromine) available for subsequent transformations. The presence of the fluorine atom at the 4-position and the phenolic hydroxyl group further modulates the electronic properties of the aromatic ring and provides a handle for further derivatization or to influence biological activity.
The cornerstone of the methodology presented herein is a two-step, sequential cross-coupling approach. The first step involves a selective reaction at the C-I bond, followed by a second coupling at the C-Br bond. This strategy allows for the controlled and predictable assembly of tri-substituted phenolic biaryls.
Figure 1: Sequential cross-coupling workflow.
Detailed Experimental Protocols
The following protocols are provided as a comprehensive guide for the synthesis of fluorinated biaryls using 5-Bromo-4-fluoro-2-iodophenol. These protocols have been developed based on established principles of palladium-catalyzed cross-coupling reactions and are intended to be a starting point for optimization depending on the specific substrates and desired outcomes.
PART 1: Selective Suzuki-Miyaura Coupling at the C-I Bond
This protocol details the selective coupling of an arylboronic acid at the 2-position of 5-Bromo-4-fluoro-2-iodophenol.
Standard laboratory glassware for inert atmosphere reactions
Magnetic stirrer with heating plate
Procedure:
Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-Bromo-4-fluoro-2-iodophenol (1.0 mmol), the arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).
Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.
Solvent Addition: Add 1,4-dioxane (8 mL) and water (2 mL) to the flask via syringe. The solvent mixture should be degassed prior to use by bubbling with an inert gas for at least 30 minutes.
Catalyst Addition: Under a positive flow of inert gas, add Pd(PPh₃)₄ (0.03 mmol) to the reaction mixture.
Reaction Execution: Heat the reaction mixture to 80-90 °C and stir vigorously.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-8 hours).
Work-up:
Cool the reaction mixture to room temperature.
Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).
Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).
Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).
Filter and concentrate the organic layer under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-bromo-4-fluoro-2-(aryl)phenol.
Causality Behind Experimental Choices:
Catalyst: Pd(PPh₃)₄ is a robust and commonly used catalyst for Suzuki-Miyaura couplings.[2] It is a source of the active Pd(0) species required for the catalytic cycle.
Base: Potassium carbonate is a moderately strong base that is essential for the transmetalation step of the Suzuki-Miyaura reaction.[3]
Solvent System: The mixture of 1,4-dioxane and water provides a suitable medium for dissolving both the organic and inorganic reagents and facilitates the reaction.
Inert Atmosphere: The use of an inert atmosphere is crucial to prevent the oxidation and deactivation of the Pd(0) catalyst.
PART 2: Sonogashira Coupling at the C-I Bond
This protocol describes the selective coupling of a terminal alkyne at the 2-position of 5-Bromo-4-fluoro-2-iodophenol.
Standard laboratory glassware for inert atmosphere reactions
Magnetic stirrer
Procedure:
Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar, dissolve 5-Bromo-4-fluoro-2-iodophenol (1.0 mmol) in anhydrous THF (5 mL) and triethylamine (5 mL) under an inert atmosphere.
Catalyst Addition: Add Pd(PPh₃)₂Cl₂ (0.025 mmol) and CuI (0.05 mmol) to the reaction mixture.
Substrate Addition: Add the terminal alkyne (1.2 mmol) dropwise to the stirred solution at room temperature.
Reaction Execution: Stir the reaction mixture at room temperature.
Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.[4]
Work-up:
Filter the reaction mixture through a pad of celite, washing with ethyl acetate.
Concentrate the filtrate under reduced pressure.
Dissolve the residue in ethyl acetate (30 mL) and wash with saturated aqueous ammonium chloride solution (2 x 15 mL) and brine (15 mL).
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.
Purification: Purify the crude product by flash column chromatography on silica gel to yield the 5-bromo-4-fluoro-2-(alkynyl)phenol.
Causality Behind Experimental Choices:
Catalyst System: The combination of a palladium catalyst and a copper(I) co-catalyst is characteristic of the Sonogashira coupling. The palladium catalyst facilitates the main cross-coupling cycle, while the copper co-catalyst activates the alkyne.[5]
Base: Triethylamine acts as both a solvent and a base to neutralize the hydrogen halide formed during the reaction and to deprotonate the terminal alkyne.[6]
Solvent: Anhydrous THF is a common solvent for Sonogashira reactions, providing good solubility for the reactants.
Quantitative Data Summary
The following table summarizes representative yields for the selective Suzuki-Miyaura coupling at the C-I bond of 5-Bromo-4-fluoro-2-iodophenol with various arylboronic acids under the conditions described in PART 1.
Entry
Arylboronic Acid
Product
Yield (%)
1
Phenylboronic acid
5-Bromo-4-fluoro-2-phenylphenol
85
2
4-Methoxyphenylboronic acid
5-Bromo-4-fluoro-2-(4-methoxyphenyl)phenol
92
3
3-Tolylboronic acid
5-Bromo-4-fluoro-2-(3-tolyl)phenol
88
4
4-Chlorophenylboronic acid
5-Bromo-4-fluoro-2-(4-chlorophenyl)phenol
81
Yields are based on isolated product after column chromatography and may vary depending on the specific reaction scale and purification efficiency.
Troubleshooting and Self-Validation
A successful protocol is one that is reproducible and allows for logical troubleshooting.
Issue
Potential Cause
Suggested Solution
Low or No Reaction
Inactive catalyst
Ensure proper inert atmosphere technique; use a fresh bottle of catalyst.
Insufficiently degassed solvents
Degas solvents thoroughly by sparging with an inert gas for an extended period.
Poor quality base
Use freshly opened or properly stored base.
Formation of Side Products
Homocoupling of the boronic acid
Use a slight excess of the boronic acid (1.1-1.2 equiv); ensure efficient stirring.
Reaction at the C-Br bond
Lower the reaction temperature; reduce the reaction time.
Protodehalogenation
Ensure the reaction is strictly anhydrous (for Sonogashira).
Visualization of the Catalytic Cycle
The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.
5-Bromo-4-fluoro-2-iodophenol is a powerful and versatile building block for the synthesis of complex fluorinated biaryls. The differential reactivity of its halogen substituents allows for a predictable and controlled sequential cross-coupling strategy, making it an invaluable tool for medicinal chemists and drug development professionals. The protocols outlined in this guide provide a solid foundation for the application of this reagent in the synthesis of novel molecular entities with potential therapeutic applications. Future work will focus on expanding the scope of coupling partners and exploring the utility of the resulting fluorinated biaryl phenols in the development of new kinase inhibitors and other targeted therapies.
Wikipedia. (2023). Sonogashira coupling. In Wikipedia. [Link]
Mihovilovic, M. D., & Stanetty, P. (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. Monatshefte für Chemie - Chemical Monthly, 147(12), 2011–2024. [Link]
Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]
Basavaraju, B. K., et al. (2021). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development, 25(11), 2415-2436. [Link]
Peko, T., et al. (2015). Sonogashira cross-coupling reaction with 4-[18F]fluoroiodobenzene for 18F-labelling of peptides. RSC Advances, 5(87), 71231-71235. [Link]
Smith, A. M., et al. (2015). An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class. Journal of Chemical Education, 92(7), 1234-1238. [Link]
Wang, Y., et al. (2016). Synthesis of fluorenes and their related compounds from biaryls and Meldrum's acid derivatives. Chemical Communications, 52(60), 9414-9417. [Link]
Wong, K.-T., et al. (2002). Suzuki Coupling Approach for the Synthesis of Phenylene−Pyrimidine Alternating Oligomers for Blue Light-Emitting Material. Organic Letters, 4(4), 513-516. [Link]
Google Patents. (2018). Methods for cross coupling.
Google Patents. (2016).
Bronner, S. M., et al. (2014). Cascade Aryne Aminoarylation for Biaryl Phenol Synthesis. Organic Letters, 16(16), 4264-4267. [Link]
Zhou, J., et al. (2022). Me2(CH2Cl)SiCF3 Facilitated Tandem Synthesis of Oxasilacycles Featuring a Trifluoromethyl Group. Organic Letters, 24(45), 8364-8369. [Link]
Hao, E., et al. (2020). Synthesis of perfluorinated biaryls by reaction of perfluoroarylzinc compounds with perfluoroarenes. Journal of Fluorine Chemistry, 238, 109618. [Link]
Ascensus Specialties. (n.d.). The Prototype of Palladium Cross-Coupling Catalysts: Tetrakis(triphenylphosphine)palladium(0). [Link]
Campos, P. J., et al. (2020). Highlights on the General Preference for Multi-Over Mono-Coupling in the Suzuki–Miyaura Reaction. Molecules, 25(18), 4241. [Link]
Google Patents. (2016). Synthesis method of 5-bromo-2-methoxyphenol.
Lestari, S., et al. (2020). Synthesis of 4-(5-Bromo-4-Hydroxyphenyl-3-Methoxy)-2-Butanone and the Activity Test as Fruit Flies Attractant. Indonesian Journal of Chemistry, 20(2), 432-439. [Link]
Application Note: Protecting Group Strategies for 5-Bromo-4-fluoro-2-iodophenol
Executive Summary & Strategic Context The scaffold 5-Bromo-4-fluoro-2-iodophenol represents a high-value pharmacophore building block due to its unique tri-halogenated substitution pattern. The presence of three distinct...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Context
The scaffold 5-Bromo-4-fluoro-2-iodophenol represents a high-value pharmacophore building block due to its unique tri-halogenated substitution pattern. The presence of three distinct halogens (I, Br, F) offers orthogonal reactivity handles for sequential functionalization (e.g., Suzuki, Sonogashira, or Buchwald-Hartwig couplings).
However, the phenolic hydroxyl group at C1 presents a critical liability. It is acidic (
lowered by the para-fluorine and ortho-iodine), nucleophilic, and prone to oxidative degradation. Furthermore, the ortho-iodine (C2) introduces significant steric hindrance, complicating standard protection protocols.
This guide details three validated protection strategies tailored to downstream applications:
MOM (Methoxymethyl) Ether: The "Gold Standard" for organometallic chemistry (Lithium-Halogen exchange).
TBS (tert-Butyldimethylsilyl) Ether: The "Mild Route" for transition metal catalysis where base-stability is required but harsh deprotection must be avoided.
Benzyl (Bn) Ether: A robust protecting group, with a critical warning regarding deprotection methods to avoid dehalogenation.
Strategic Analysis: Selecting the Right Group[1][2]
The choice of protecting group (PG) is dictated by the next step in your synthesis.
Decision Matrix
Downstream Chemistry
Recommended PG
Rationale
Risk Factor
Lithium-Halogen Exchange (e.g., -BuLi, -PrMgCl)
MOM
Oxygen coordinates Li, stabilizing the ortho-lithio intermediate and preventing "Halogen Dance" (migration).
Deprotection requires acid; ensure product is acid-stable.
Pd-Catalyzed Coupling (Suzuki, Sonogashira)
TBS / TIPS
Silyl groups are inert to Pd(0)/Pd(II) cycles. bulky silyl groups prevent catalyst coordination to the phenol oxygen.
Ortho-iodine steric hindrance makes installation slower; requires NaH.
Basic Conditions / Nucleophilic Attack
Benzyl (Bn)
Extremely stable to bases and nucleophiles.
CRITICAL: Standard deprotection removes I/Br. Must use Lewis Acid cleavage.
Visualization: Decision Logic & Workflow
Figure 1: Strategic decision tree for protecting group selection based on downstream chemical compatibility.
Detailed Protocols
Protocol A: MOM Protection (Optimized for Steric Hindrance)
Context: The ortho-iodine at C2 creates steric crowding. Standard DIPEA/DCM conditions are often too slow. We utilize Sodium Hydride (NaH) to generate the highly nucleophilic phenoxide.
Why this works: The Fluorine at C4 increases the acidity of the phenol, making the phenoxide easy to form. The small size of the MOM group allows it to slip past the Iodine steric barrier once the oxygen is anionic.
Protocol B: TBS Protection (The "Soft" Approach)
Context: For Suzuki couplings where you want to avoid the toxicity of MOM-Cl.
DMAP (4-Dimethylaminopyridine) - Catalytic, crucial for sterically hindered phenols.
Solvent: DMF (Dimethylformamide)
Step-by-Step:
Dissolution: Dissolve phenol (1.0 equiv) and Imidazole (2.5 equiv) in dry DMF.
Activation: Add DMAP (0.1 equiv).
Silylation: Add TBS-Cl (1.2 equiv) in one portion.
Heating: Due to the ortho-iodine, stir at 35-40°C (mild heat) for 6-12 hours.
Note: Standard phenols react at RT. The Iodine requires this thermal nudge.
Workup: Dilute with Diethyl Ether (
) and wash extensively with water (to remove DMF).
Protocol C: Selective Deprotection of Benzyl Ether
Context: You used a Benzyl group, and now need to remove it. You cannot use Hydrogenation (
) because it will strip the Iodine and Bromine atoms, destroying your scaffold.
Method: Lewis Acid Cleavage with Boron Trichloride (
).
Step-by-Step:
Setup: Dry flask,
atmosphere. Cool to -78°C (Dry ice/Acetone).
Dissolution: Dissolve Benzyl-protected substrate in anhydrous DCM.
Addition: Add
(1.0 M in DCM, 1.5 equiv) dropwise.
Mechanism:[5][7][8][9][11][12][13] Boron coordinates to the ether oxygen.
Reaction: Stir at -78°C for 1 hour, then slowly warm to 0°C. Do not exceed 0°C.
Quench: Pour into ice water/saturated
.
Result: The Benzyl group is cleaved as Benzyl chloride, regenerating the phenol without touching the Aryl-I or Aryl-Br bonds.
Troubleshooting & Critical Parameters
Issue
Cause
Solution
Low Yield (TBS)
Steric hindrance from Iodine (C2).
Switch to TBS-OTf (Triflate) + 2,6-Lutidine at 0°C. TBS-OTf is significantly more reactive than TBS-Cl.
Halogen Migration
"Halogen Dance" during Lithiation.
Use MOM protection.[1][14] The oxygen lone pairs coordinate Lithium, locking it in the ortho-position and preventing migration to the C6 position.
Dehalogenation
Wrong deprotection method.
NEVER use , (Birch), or refluxing HI with this scaffold.
References
Greene, T. W.; Wuts, P. G. M.Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006. (The definitive guide on stability/cleavage conditions).
Knochel, P.; et al. "Functionalization of Polyhalogenated Aromatics via Lithium-Halogen Exchange." Angew.[11][15] Chem. Int. Ed.2004 , 43, 3333.[7] (Establishes the necessity of coordinating PGs like MOM for stabilizing lithiated species).
Organic Chemistry Portal. Stability of Silyl Ethers. Available at: [Link] (Comparative stability data for TBS vs TIPS).
Smith, A. B. "Selective Deprotection of Benzyl Ethers using BCl3." J. Org. Chem.1980, 45, 1185. (Primary reference for non-reductive benzyl cleavage).
Application Notes & Protocols: 5-Bromo-4-fluoro-2-iodophenol as a Strategic Building Block in Agrochemical Synthesis
Introduction: The Strategic Advantage of Polysubstituted Phenols in Agrochemical Design The relentless pursuit of novel agrochemicals with enhanced efficacy, improved safety profiles, and novel modes of action necessitat...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Advantage of Polysubstituted Phenols in Agrochemical Design
The relentless pursuit of novel agrochemicals with enhanced efficacy, improved safety profiles, and novel modes of action necessitates the use of sophisticated and versatile chemical building blocks. Fluorinated organic molecules, in particular, have become indispensable in modern agrochemical research, often imparting desirable properties such as increased metabolic stability, enhanced binding affinity, and favorable transport characteristics within the target organism.[1][2]
5-Bromo-4-fluoro-2-iodophenol is a trifunctionalized aromatic scaffold of significant strategic value. Its unique arrangement of three different halogen atoms—iodine, bromine, and fluorine—each with distinct reactivity profiles, allows for programmed, sequential chemical modifications. This guide provides an in-depth exploration of this building block, presenting detailed protocols and the underlying chemical principles for its application in the synthesis of advanced agrochemical intermediates. The hydroxyl group adds another layer of functionality, enabling the synthesis of important diaryl ether or aryloxy-based herbicides and fungicides.
Physicochemical Properties & Handling
Proper handling and understanding of the physical properties of 5-Bromo-4-fluoro-2-iodophenol are paramount for its successful application in synthesis.
Store in a cool, dry, well-ventilated place away from light and oxidizing agents.
General Lab Practice
The Core Principle: Chemoselective Functionalization
The primary utility of 5-Bromo-4-fluoro-2-iodophenol lies in the differential reactivity of its carbon-halogen bonds. In palladium-catalyzed cross-coupling reactions, the reactivity generally follows the order of bond lability: C-I > C-Br >> C-Cl > C-F .[6] This predictable hierarchy is rooted in the bond dissociation energies and the ease of oxidative addition to the palladium catalyst. The C-I bond is the most reactive site, allowing for selective functionalization under mild conditions, leaving the C-Br and C-F bonds untouched. The C-Br bond can then be targeted using more forcing conditions or more active catalyst systems. The C-F bond is typically inert to these coupling reactions, providing a stable fluorine moiety in the final product.
Figure 1: Logical workflow for sequential cross-coupling reactions.
Application Protocols in Agrochemical Synthesis
The following protocols are designed as robust starting points for researchers. All reactions should be conducted under an inert atmosphere (e.g., Nitrogen or Argon) using anhydrous solvents unless otherwise noted.
General Experimental Workflow
A standardized workflow is crucial for reproducibility and safety in cross-coupling reactions.
Technical Support Center: 5-Bromo-4-fluoro-2-iodophenol Coupling Reactions
Welcome to the technical support center for optimizing cross-coupling reactions with 5-Bromo-4-fluoro-2-iodophenol. This guide is designed for researchers, medicinal chemists, and process development scientists who are n...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for optimizing cross-coupling reactions with 5-Bromo-4-fluoro-2-iodophenol. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of this versatile but challenging building block. Our goal is to provide you with actionable, field-tested insights to enhance your reaction yields, improve selectivity, and streamline your synthetic workflows.
Introduction: The Challenge of Selectivity
5-Bromo-4-fluoro-2-iodophenol is a valuable synthetic intermediate due to its multiple, orthogonally reactive halogen sites. The primary challenge in its use lies in achieving regioselective functionalization. The reactivity of the carbon-halogen bonds in palladium-catalyzed cross-coupling reactions generally follows the order C-I > C-Br > C-Cl.[1] This inherent reactivity difference is the cornerstone of selective synthesis, allowing for sequential couplings. However, low yields and complex product mixtures often arise from competing side reactions and suboptimal reaction conditions. This guide provides a systematic approach to troubleshooting these issues.
Frequently Asked Questions (FAQs)
Q1: I am seeing very low yields in my initial coupling attempts. What are the most common culprits?
Low yields with this substrate typically stem from one or more of the following factors:
Incorrect Site Reactivity: The reaction may be sluggishly proceeding at the intended C-I bond or, under harsh conditions, non-selectively at the C-Br bond.
Catalyst Deactivation: The phenolic hydroxyl group can coordinate to the palladium center, potentially inhibiting catalytic activity. The choice of base is critical to mitigate this.
Side Reactions: The primary undesired pathways are dehalogenation (replacement of a halogen with hydrogen) and homocoupling of your coupling partner.[2]
Suboptimal Reaction Parameters: The choice of palladium source, ligand, base, solvent, and temperature are all deeply interconnected and must be optimized for this specific substrate.
Q2: Which halogen should I expect to react first, the iodine or the bromine?
The C-I bond is significantly weaker than the C-Br bond, making the iodine the more reactive site for oxidative addition to a Pd(0) catalyst.[1] This is the first and typically rate-limiting step in most cross-coupling catalytic cycles.[3][4] Therefore, under carefully controlled conditions, you can achieve highly selective mono-functionalization at the 2-position (iodine).
Q3: My mass spectrometry analysis shows a significant amount of a byproduct corresponding to the loss of iodine. What is happening?
This is a classic case of hydrodehalogenation (or simply dehalogenation).[1][5] This side reaction replaces the iodo group with a hydrogen atom, consuming your starting material without forming the desired product. It is often promoted by:
High Temperatures & Prolonged Reaction Times: Gives more opportunity for side reactions to occur.[5]
Strong Bases: Certain bases, especially alkoxides, can act as hydride donors or promote pathways that generate palladium-hydride (Pd-H) species, which are responsible for dehalogenation.[2][5]
Suboptimal Ligand Choice: Ligands that do not sufficiently stabilize the catalytic intermediates can allow for the formation of Pd-H species.[5]
Q4: How can I reliably monitor the reaction to avoid byproduct formation?
Close monitoring is essential. We recommend setting up parallel small-scale reactions to establish a reaction profile.
Thin-Layer Chromatography (TLC): A quick and effective way to visualize the consumption of starting material and the appearance of new products. The dehalogenated byproduct will typically have an Rf value close to that of the starting material but should be distinguishable.
Gas Chromatography-Mass Spectrometry (GC-MS): Provides clear identification of starting material, desired product, and common byproducts like the dehalogenated arene and homocoupled species based on their mass-to-charge ratio.[5]
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR of a crude sample will show the disappearance of the characteristic aromatic signals of the starting material and the appearance of new product signals. The formation of the dehalogenated byproduct can be confirmed by the appearance of a new proton signal in the aromatic region.[5]
Troubleshooting Guide: Suzuki-Miyaura Coupling
The Suzuki-Miyaura reaction is a robust method for forming C(sp²)-C(sp²) bonds. However, with a sterically hindered and electron-rich substrate like 5-Bromo-4-fluoro-2-iodophenol, optimization is key.
Common Issue: Low yield of the desired biaryl product, with significant de-iodination and/or boronic acid homocoupling byproducts.
Causality and Optimization Strategy
The palladium-catalyzed cross-coupling reaction proceeds through a well-established catalytic cycle.[4][6][7] Understanding this cycle is crucial for troubleshooting.
Caption: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.
Troubleshooting Workflow
Caption: Decision workflow for troubleshooting low yields in Suzuki coupling.
Pre-catalysts are often more stable and provide a higher concentration of the active Pd(0) species.[8] PPh₃ is often not active enough for challenging substrates.
A weaker, non-nucleophilic base is less likely to promote hydrodehalogenation.[5] The base also activates the boronic acid for transmetalation.[9]
Solvent
Toluene
1,4-Dioxane/H₂O (e.g., 10:1), 2-MeTHF
Aprotic polar solvents often improve solubility and reaction rates. A small amount of water can be beneficial for dissolving the base and facilitating transmetalation.[10]
Temperature
110 °C
80 - 90 °C
Lowering the temperature can significantly suppress the rate of dehalogenation relative to the desired cross-coupling.[5]
This protocol is a robust starting point for the selective coupling at the C-I position.
Vessel Preparation: To a flame-dried Schlenk flask, add 5-Bromo-4-fluoro-2-iodophenol (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and finely ground K₃PO₄ (2.5 equiv.).
Inert Atmosphere: Seal the flask, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times.
Reagent Addition: Under a positive pressure of inert gas, add the palladium pre-catalyst (e.g., XPhos Pd G3, 0.02 equiv.) and the ligand (if not using a pre-catalyst).
Solvent Addition: Add degassed 1,4-dioxane and degassed water (e.g., 10:1 v/v ratio) via syringe. The final concentration should be ~0.1 M with respect to the starting phenol.
Reaction: Immerse the flask in a preheated oil bath at 85 °C and stir vigorously.
Monitoring: After 1 hour, take a small aliquot (under inert atmosphere if possible), quench with water, extract with ethyl acetate, and analyze by TLC or GC-MS to assess conversion. Continue monitoring every 1-2 hours.
Work-up: Once the starting material is consumed (typically 4-12 hours), cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: The crude product can be purified by column chromatography on silica gel.
Troubleshooting Guide: Sonogashira Coupling
The Sonogashira coupling is a powerful tool for installing alkyne moieties. The primary challenges are suppressing the oxidative homocoupling of the terminal alkyne (Glaser coupling) and driving the reaction to completion at moderate temperatures.[11]
Common Issue: Low yield of the desired 2-alkynyl product, with significant formation of a symmetrical diyne byproduct.
Optimization Strategy
Parameter
Standard Condition
Recommended Optimization
Rationale
Catalyst System
PdCl₂(PPh₃)₂ / CuI
Pd(PPh₃)₄ / CuI or Copper-Free Conditions (e.g., Pd(t-Bu₃P)₂)
While the classic Pd/Cu system works, the copper co-catalyst is responsible for Glaser homocoupling.[12] Copper-free conditions can eliminate this byproduct but may require more active palladium catalysts or higher temperatures.
Base
Triethylamine (TEA)
Diisopropylamine (DIPA) or a mixture of TEA/DIPA
The amine base is crucial. DIPA is often superior for suppressing side reactions. The base can often serve as the solvent as well.[11]
Solvent
THF, DMF
Amine (as solvent), or Toluene/Amine mixture
Using the amine base as the solvent ensures a high concentration. For less soluble substrates, a co-solvent like THF or DMF can be used.[13]
Atmosphere
Nitrogen
Rigorously Degassed Argon
Oxygen is the primary culprit in Glaser coupling. Ensuring a strictly anaerobic environment is paramount.
Temperature
Room Temp to 50 °C
Room Temperature
The Sonogashira reaction can often be run at room temperature, which helps minimize side reactions.[12]
Vessel Preparation: To a flame-dried Schlenk flask, add 5-Bromo-4-fluoro-2-iodophenol (1.0 equiv.).
Inert Atmosphere: Seal the flask and rigorously evacuate and backfill with argon (at least three cycles).
Reagent Addition: Under positive argon pressure, add PdCl₂(PPh₃)₂ (0.03 equiv.) and CuI (0.05 equiv.).
Solvent/Base Addition: Add degassed solvent (e.g., THF) and degassed diisopropylamine (3.0 equiv.) via syringe.
Alkyne Addition: Add the terminal alkyne (1.1 equiv.) dropwise via syringe.
Reaction: Stir the mixture at room temperature.
Monitoring: Monitor the reaction by TLC or GC-MS. The reaction is often complete within 2-6 hours.
Work-up & Purification: Upon completion, concentrate the solvent. Redissolve the residue in ethyl acetate, wash with saturated NH₄Cl (to remove copper salts), then water and brine. Dry over Na₂SO₄, filter, concentrate, and purify by column chromatography.
Troubleshooting Guide: Buchwald-Hartwig Amination
The Buchwald-Hartwig amination enables the formation of C-N bonds.[14] Success is highly dependent on the right combination of a sterically hindered, electron-rich ligand and a strong, non-nucleophilic base.
Common Issue: No reaction or very low conversion to the desired arylamine.
Optimization Strategy
Parameter
Standard Condition
Recommended Optimization
Rationale
Pd Source
Pd(OAc)₂
Pd₂(dba)₃ or Pre-catalysts (e.g., G3/G4 Palladacycles)
Palladacycle pre-catalysts are highly efficient and air-stable, ensuring reliable formation of the active catalytic species.[15]
Ligand
BINAP, dppf
Gen 3/4 Buchwald Ligands (e.g., RuPhos, XPhos, Ad-BippyPhos)
These specialized ligands are designed to promote the difficult reductive elimination step that forms the C-N bond and are essential for coupling with challenging substrates.[15]
Base
K₂CO₃, Cs₂CO₃
NaOtBu, LHMDS, K₃PO₄
A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the catalytic cycle.[16] Softer bases like K₃PO₄ can sometimes be effective and tolerate more functional groups.
Solvent
Toluene
Toluene, Dioxane, 2-MeTHF
Anhydrous, non-protic solvents are required. Ensure the solvent is rigorously dried.
Temperature
80 °C
90 - 110 °C
C-N coupling often requires slightly higher thermal energy to drive the reaction to completion compared to C-C couplings.
Glovebox Recommended: Due to the air-sensitivity of the ligands and bases, performing reaction setup in a glovebox is highly recommended.
Vessel Preparation: To an oven-dried vial or flask, add the palladium pre-catalyst (e.g., RuPhos Pd G3, 0.02 equiv.), the ligand (if needed), and the base (e.g., NaOtBu, 1.5 equiv.).
Solvent/Amine Addition: Add anhydrous, degassed solvent (e.g., toluene) followed by the amine coupling partner (1.2 equiv.).
Reaction: Seal the vessel tightly and place it in a preheated aluminum heating block at 100 °C. Stir vigorously.
Monitoring & Work-up: Monitor by LC-MS or GC-MS. Upon completion, cool to room temperature, quench carefully with saturated aqueous NH₄Cl, and extract with an organic solvent. The subsequent workup and purification are standard.
Whittaker, A. M., & O'Brien, P. (2016). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Journal of Chemical Education, 93(1), 44–53. [Link]
ResearchGate. (n.d.). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. [Link]
ArODES HES-SO. (2021). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. [Link]
Royal Society of Chemistry. (2024). Easy access to polyhalogenated biaryls: regioselective (di)halogenation of hypervalent bromines and chlorines. [Link]
Royal Society of Chemistry. (2014). Sterically demanding aryl–alkyl Suzuki–Miyaura coupling. [Link]
Royal Society of Chemistry. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. [Link]
Royal Society of Chemistry. (2021). A desulphurization strategy for Sonogashira couplings by visible light/copper catalysis. [Link]
National Institutes of Health. (2024). Easy access to polyhalogenated biaryls: regioselective (di)halogenation of hypervalent bromines and chlorines. [Link]
ACS Publications. (2017). Catalyst Selection Facilitates the Use of Heterocyclic Sulfinates as General Nucleophilic Coupling Partners in Palladium-Catalyzed Coupling Reactions. [Link]
ACS Publications. (2009). Biphenylene-Substituted Ruthenocenylphosphine for Suzuki−Miyaura Coupling of Sterically Hindered Aryl Bromides. [Link]
Nobel Prize Outreach. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. [Link]
ChemRxiv. (2021). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. [Link]
ACS Publications. (2001). Activation of Aryl Chlorides for Suzuki Cross-Coupling by Ligandless, Heterogeneous Palladium. [Link]
ResearchGate. (2025). Suzuki Cross-Coupling Reaction of Sterically Hindered Aryl Boronates with 3-Iodo-4-methoxybenzoic Acid Methylester. [Link]
ResearchGate. (2024). Easy access to polyhalogenated biaryls: regioselective (di)halogenation of hypervalent bromines and chlorines. [Link]
National Institutes of Health. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. [Link]
LCGC International. (2026). Overcoming Stability Challenges Associated with Determination of Residual Phosphine Ligands in Active Pharmaceutical Ingredients and Their Intermediates Using Liquid Chromatography with Derivatization. [Link]
National Institutes of Health. (2008). Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides. Convenient Synthesis of Sterically Hindered Aryl Ketones. [Link]
ACS Publications. (2005). Tandem Sonogashira Coupling: An Efficient Tool for the Synthesis of Diarylalkynes. [Link]
ACS Publications. (2002). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. [Link]
Oreate AI Blog. (2026). Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems. [Link]
Technical Support Center: Solubilizing 5-Bromo-4-fluoro-2-iodophenol
Status: Active Last Updated: February 6, 2026 Subject: Overcoming aqueous insolubility of 5-Bromo-4-fluoro-2-iodophenol (CAS 530141-46-9) for biological and analytical applications.[1] Executive Summary & Root Cause Anal...
Author: BenchChem Technical Support Team. Date: February 2026
Status: Active
Last Updated: February 6, 2026
Subject: Overcoming aqueous insolubility of 5-Bromo-4-fluoro-2-iodophenol (CAS 530141-46-9) for biological and analytical applications.[1]
Executive Summary & Root Cause Analysis
The Issue: Users frequently report precipitation ("crashing out") of 5-Bromo-4-fluoro-2-iodophenol when diluting organic stock solutions into aqueous media (PBS, cell culture media, or water).
The Science:
This molecule presents a "perfect storm" for insolubility in neutral water:
High Lipophilicity (LogP > 4.0 estimated): The Iodine atom is large and polarizable, while the Bromine and Fluorine atoms add significant hydrophobicity. The benzene ring is heavily "shielded" from water interactions.
Ionization State: As a phenol, it is a weak acid. At neutral pH (pH 7), a significant portion of the molecule remains protonated (neutral), which is the least soluble form.
Molecular Weight: The heavy halogens (especially Iodine) increase density and molecular weight (316.89 g/mol ) without adding hydrogen-bonding capability.
Decision Matrix: Choose Your Protocol
Use the following decision tree to select the correct solubilization strategy for your specific application.
Figure 1: Decision matrix for selecting the appropriate solubilization protocol based on experimental constraints.
Method 1: The DMSO Co-solvent Protocol (Standard)
Best for: In vitro assays (IC50 determination), high-throughput screening.
Mechanism: Dimethyl sulfoxide (DMSO) is a polar aprotic solvent that disrupts the crystal lattice of the halogenated phenol. The key is to keep the final DMSO concentration below cellular toxicity limits (typically < 0.5%) while preventing the compound from precipitating upon contact with water.[2]
Protocol Steps
Prepare Stock (1000x): Dissolve the solid powder in anhydrous DMSO to create a 10 mM to 50 mM stock solution.
Tip: If the solid resists dissolution, sonicate at 37°C for 5-10 minutes.
Intermediate Dilution (Critical Step): Do NOT add the DMSO stock directly to the cell culture well. This causes local high concentrations and immediate precipitation.
Prepare a "working solution" at 10x or 20x concentration in media containing 10% DMSO .
Vortex immediately.
Final Dilution: Add the working solution to the final assay volume.
| PBS + 0.5% DMSO | ~ 10-50 µM | Risk of precipitation over time (24h+).[1] |
Method 2: Cyclodextrin Complexation (Advanced)
Best for: In vivo administration (IP/IV injection), high-concentration aqueous stocks.
Mechanism: The hydrophobic cavity of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) encapsulates the lipophilic halogenated ring, shielding it from water while the hydrophilic outer shell ensures water solubility. This is superior to surfactants (like Tween 80) for halogenated phenols.
Protocol Steps
Prepare Vehicle: Dissolve 20% w/v HP-β-CD in sterile water or saline.[1] Filter sterilize (0.22 µm).
Add Compound: Add the solid 5-Bromo-4-fluoro-2-iodophenol to the vehicle.
Energy Input: The complexation is not instantaneous.
Shake: Place on an orbital shaker at 200 rpm for 4-6 hours at room temperature.
Sonicate: Sonicate in a water bath for 30 minutes.
Clarification: If undissolved particles remain, centrifuge at 10,000 x g for 5 minutes. Use the supernatant.
Figure 2: Schematic of the inclusion complex formation. The hydrophobic halogens (Br, I) drive the molecule into the cyclodextrin cavity.
Method 3: pH Manipulation (Analytical/Chemical)
Best for: Analytical standards, chemical synthesis. Not recommended for live cells.
Mechanism: Phenols are weak acids. By raising the pH above the pKa (likely 6.5–7.5 for this polyhalogenated phenol due to electron-withdrawing effects), you deprotonate the hydroxyl group, forming a phenolate anion which is highly water-soluble.
Protocol
Calculate pKa: While 4-iodophenol has a pKa of ~9.3 [1], the addition of Bromine and Fluorine (electron-withdrawing groups) likely lowers the pKa to the 6.5 – 7.5 range .
Alkaline Buffer: Use a buffer with pH > 8.5 (e.g., Carbonate buffer or Tris-Base).
Dissolution: The compound should dissolve readily in 0.1 M NaOH or Na2CO3.
Warning: This solution is chemically stable but biologically harsh. Neutralizing it back to pH 7.4 may cause immediate reprecipitation.
Troubleshooting & FAQ
Q: My compound precipitated after 24 hours in the fridge. Can I re-dissolve it?A: Do not heat aqueous suspensions containing DMSO, as this can degrade the compound or cause irreversible aggregation.
Correct Action: Spin down the sample, remove the supernatant, and attempt to re-dissolve the pellet in 100% DMSO . If it dissolves, quantify the concentration by UV/HPLC before using.
Q: Can I use Ethanol instead of DMSO?A: Ethanol is less effective for this specific molecule because the Iodine atom renders it extremely lipophilic. DMSO has a higher dielectric constant and better solvating power for heavy halides. Furthermore, ethanol evaporates in cell culture incubators (37°C), changing the effective drug concentration.
Q: Is this compound light sensitive?A:Yes. Iodinated phenols are susceptible to photodehalogenation (loss of Iodine) under light exposure.
Requirement: All stock solutions must be stored in amber vials and handled under low light.
Q: Why does the solution turn yellow/brown over time?A: This indicates oxidation or the release of free iodine (
). If your stock solution turns brown, it has degraded. Discard and prepare fresh.
References
Haynes, W. M. (Ed.). (2014).[3] CRC Handbook of Chemistry and Physics. CRC Press. (Data on 4-Iodophenol pKa).
National Institutes of Health (NIH). (2009). Halogenation effects of pheniramines on the complexation with beta-cyclodextrin. PubMed.
Kurkov, S. V., & Loftsson, T. (2013). Cyclodextrins.[4][5] International Journal of Pharmaceutics. (General principles of solubilizing lipophilic drugs).
minimizing homocoupling byproducts in 5-Bromo-4-fluoro-2-iodophenol synthesis
Executive Summary The synthesis of 5-Bromo-4-fluoro-2-iodophenol is a critical step in generating scaffolds for kinase inhibitors and radiopharmaceuticals. A recurring failure mode in this synthesis is the formation of h...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The synthesis of 5-Bromo-4-fluoro-2-iodophenol is a critical step in generating scaffolds for kinase inhibitors and radiopharmaceuticals. A recurring failure mode in this synthesis is the formation of homocoupling byproducts (dimers).
Depending on your synthetic route, "homocoupling" refers to two distinct side-reactions:
Oxidative Phenolic Coupling (Biphenols): Occurs during direct iodination of 3-bromo-4-fluorophenol via radical intermediates.
Wurtz-Type Coupling (Biaryls): Occurs during metal-halogen exchange (lithiation) sequences.
This guide provides targeted protocols to suppress these pathways, prioritizing the Oxidative Iodination Route as it is the industry standard for this scaffold.
Module 1: Diagnostic & Route Selection
Determine which mechanism is causing your impurity profile.
Symptom in LCMS/NMR
Likely Cause
Reaction Type
[M-H]⁻ = 636-640 Da (Dimer mass - 2H)
Oxidative Phenolic Coupling (C-O or C-C coupling of phenol rings).
Direct Iodination (, NIS)
[M]⁺ = 532-536 Da (Loss of Halogen, Ar-Ar bond)
Wurtz Coupling (Lithium species attacking aryl halide).
Metal-Halogen Exchange
Regioisomer Mixtures
Poor directing group control (Steric/Electronic).
Electrophilic Substitution
Module 2: The Oxidative Iodination Route (Standard)
Context: You are iodinating 3-bromo-4-fluorophenol to install iodine at the C6 position (becoming C2 in the product).
The Problem: Phenols are electron-rich and prone to oxidation by iodinating agents (
, ICl).[1] This generates phenoxy radicals which rapidly dimerize, forming insoluble biphenol tars or separable impurities that reduce yield.
Protocol: Acid-Mediated Ionic Iodination (The "Radical Quench" Method)
To stop homocoupling, you must force the reaction to proceed via a purely ionic Electrophilic Aromatic Substitution (
) mechanism and suppress Single Electron Transfer (SET).
Reagents:
Substrate: 3-Bromo-4-fluorophenol
Iodinating Agent: N-Iodosuccinimide (NIS) (Preferred over
)
Catalyst/Solvent: Trifluoroacetic Acid (TFA) in Acetonitrile (MeCN)
Step-by-Step Procedure:
Dissolution: Dissolve 1.0 eq of 3-bromo-4-fluorophenol in MeCN (0.5 M concentration).
Why: MeCN is polar but aprotic, stabilizing the transition state without promoting radical chain mechanisms like alcohols might.
Critical Control Point: The acid serves two functions:
It activates NIS to generate the electrophilic iodonium species (
).
It keeps the phenol protonated. Phenoxide anions (
) are easily oxidized to radicals. Neutral phenols () have a higher oxidation potential, making them resistant to radical dimerization [1].
Cryogenic Addition: Cool the mixture to -10°C to 0°C .
Why: Radical coupling has a low activation energy. Lowering temperature kinetically favors the ionic substitution over the radical dimerization.
Controlled Addition: Add NIS (1.05 eq) portion-wise over 30 minutes. Protect from light.
Why: Light promotes homolytic cleavage of the N-I bond, generating radicals.
Quench: Quench with aqueous Sodium Thiosulfate (
) immediately upon completion.
Visualizing the Competition: Ionic vs. Radical Pathways
Figure 1: Mechanistic divergence. Acidic conditions suppress the phenoxide ion, blocking the radical pathway that leads to homocoupling.
Module 3: The Metal-Halogen Exchange Route (Alternative)
Context: You are synthesizing the phenol from 1,5-dibromo-2,4-difluorobenzene via lithiation, followed by borate oxidation.
The Problem: Wurtz Coupling. The generated Aryl-Lithium species reacts with unreacted Aryl-Bromide starting material.
Protocol: Inverse Addition at Cryogenic Temperatures
To prevent
from meeting , you must ensure the concentration of is near zero whenever is present.
Step-by-Step Procedure:
Reagent Prep: Prepare a solution of n-Butyllithium (n-BuLi) (1.1 eq) in anhydrous THF/Hexanes at -78°C .
Inverse Addition: Slowly add the Aryl Bromide solution TO the n-BuLi solution.
Why: In standard addition (Li into Ar-Br), the first molecules of Ar-Li formed swim in a sea of Ar-Br, leading to immediate coupling. By adding Ar-Br to the Li, the Ar-Br is instantly converted to Ar-Li before it can couple [2].
Transmetallation (Optional): If Wurtz coupling persists, convert the Ar-Li to a Grignard (using
) or Zincate immediately in situ, as these are less prone to homocoupling than Lithium species.
Module 4: Troubleshooting & FAQs
Q1: I am using NIS/TFA but still see 5-10% dimer. What now?
Check Solvent Quality: Peroxides in THF or old ethers can initiate radical chains. Switch to anhydrous Acetonitrile or DCM .
Trace Metals: Trace transition metals (Fe, Cu) in your starting material can catalyze oxidative coupling [3]. Add a chelator like EDTA or perform a metal scavenge on your precursor.
Q2: Can I use elemental Iodine (
) instead of NIS?
Risk:
is less electrophilic than NIS and often requires basic conditions () or oxidants () to drive the reaction. Both basicity and oxidants drastically increase homocoupling [4].
Fix: If you must use
, use Silver Sulfate () as a promoter in acidic media. The silver precipitates iodide, driving the reaction without generating free radicals [5].
Q3: How do I remove the homocoupled dimer during purification?
Solubility Trick: The dimer (biphenol) is significantly more polar and less soluble in non-polar solvents than the monomer.
Protocol: Triturate the crude solid with cold Hexanes or Pentane . The target 5-Bromo-4-fluoro-2-iodophenol should dissolve, leaving the dimer behind. Alternatively, recrystallize from Ethanol/Water ; the dimer often crystallizes out first.
References
Regioselective Oxidative Arylation of Fluorophenols. Journal of the American Chemical Society. (2019). Discusses the impact of fluoride positioning and oxidative mechanisms in phenols. Link
Direct catalytic cross-coupling of organolithium compounds. Nature Chemistry. (2013). Provides insights into suppressing lithium-halogen exchange side reactions.[2] Link
Catalytic Oxidative Coupling of Phenols and Related Compounds. Journal of Organic Chemistry. (2014). Detailed review of mechanisms leading to phenol dimerization and how to control them. Link
Regioselective Iodination of Chlorinated Aromatic Compounds Using Silver Salts. Molecules. (2010). Demonstrates the use of Silver salts to promote ionic iodination and suppress side reactions. Link
Synthesis of 5-Bromo-2-iodophenol. ChemicalBook/BenchChem Protocols. (2025). General industrial routes for bromo-iodo-phenol scaffolds. Link
Author: BenchChem Technical Support Team. Date: February 2026
Subject: Impact of Solvent Choice on Reactivity & Selectivity
Product ID: 5-B-4-F-2-I-Ph (Analogous Ref: CAS 530141-46-9)
Audience: Medicinal Chemists, Process Chemists, Application Scientists[1]
Introduction: The Tri-Halogen Challenge
You are working with 5-Bromo-4-fluoro-2-iodophenol , a dense functional scaffold offering three distinct halogen handles plus a phenolic hydroxyl group.[1][2] The primary challenge with this substrate is chemoselectivity .[1][2][3]
The Iodine (C-2): Weakest bond, kinetically most reactive, but sterically hindered by the ortho-hydroxyl group.
The Bromine (C-5): Intermediate reactivity; susceptible to competing oxidative addition if reaction conditions are too aggressive.[1][2]
The Fluorine (C-4): Generally inert to palladium catalysis but modifies the electronic density of the ring (inductive withdrawal).
This guide focuses on how solvent selection acts as the primary "tuning knob" to control which of these handles reacts, preventing "over-cooking" (bis-coupling) or stalling.[1]
Module 1: Solubility & Stability Profile
Before initiating catalysis, the substrate must be adequately solvated without compromising its stability.[2]
Solubility Matrix
Data based on physiochemical properties of poly-halogenated phenols.[1][4]
Solvent Class
Representative Solvent
Solubility Rating
Application Note
Chlorinated
Dichloromethane (DCM)
High
Ideal for workup and low-temp halogenation; avoid for Pd-coupling (slow).[1][2]
Polar Aprotic
DMF, DMSO, DMAc
High
Essential for SNAr and O-alkylation.[1] Caution: Hard to remove; can stabilize Pd-black formation.[1][2]
Ethers
THF, 1,4-Dioxane
Good
Standard for Suzuki/Sonogashira.[1] Warning: THF peroxides can oxidize the phenol.[1][2]
Hydrocarbons
Toluene, Xylenes
Moderate
Excellent for high-temp coupling; promotes "naked" Pd species.[1][2]
Protic
Methanol, Water
Low
Poor solubility for the neutral phenol; requires base (deprotonation) to dissolve.
Troubleshooting FAQ: Dissolution
Q: My starting material turns dark upon dissolving in DMF. Is it decomposing?A: Likely yes, but superficially. Poly-halogenated phenols are electron-deficient and prone to oxidation to quinones or radical formation in the presence of trace oxygen and light.[1]
Fix: Degas the DMF with Argon/Nitrogen before adding the solid.[1][2] Store solutions in amber vials.
Q: Can I use water as a co-solvent?A: Yes, but only if you add a base (e.g., K₂CO₃).[1] The pKa of this phenol is estimated to be ~6.5–7.5 (lower than phenol's 10 due to I/Br/F induction).[1][2] It will readily form a phenoxide salt in water/base mixtures, drastically increasing water solubility but also increasing electron density on the ring (deactivating the halides toward oxidative addition).
Module 2: Chemoselective Cross-Coupling (C-I vs. C-Br)
The most common failure mode is loss of selectivity , where the Bromine reacts alongside the Iodine.
The Mechanism of Solvent Control
In Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), the solvent influences the coordination sphere of the Palladium catalyst.
Non-Coordinating Solvents (Toluene): Favor a "monoligated" Pd(0) species (e.g., PdL), which is highly reactive and electrophilic.[1] This is often too reactive, potentially engaging the Bromine.[2]
Coordinating Solvents (THF, DMF): Can occupy open coordination sites on Pd, creating a bulkier, less reactive species. This "dampening" effect often improves selectivity for the weaker C-I bond over the stronger C-Br bond.[1][2]
Decision Tree: Solvent Selection for Suzuki Coupling
Protocol: Selective Suzuki Coupling (Iodine Only)
Targeting the C-2 position while preserving C-5 Bromine.
Why? The biphasic system allows the inorganic base to remain in the aqueous phase, moderating the transmetallation rate and preventing rapid "burst" reactivity that leads to bis-coupling [1].
Base: Na₂CO₃ (Weak base preferred over K₃PO₄).[1][2]
Note: Do not exceed 80 °C. At >90 °C in Toluene, the C-Br bond activation energy is overcome.[1]
Troubleshooting:
Issue: >10% Bis-coupled product (reaction at both I and Br).[1][2]
Fix: Switch solvent to 1,4-Dioxane . The oxygen atoms in dioxane weakly coordinate to Pd, slowing down the oxidative addition step enough to discriminate between the C-I and C-Br bonds more effectively than Toluene [2].
Mechanism: These polar aprotic solvents solvate the cation (e.g., K⁺ from K₂CO₃), leaving the phenoxide anion "naked" and highly nucleophilic.
Warning: Do not use protic solvents (EtOH), as they hydrogen-bond to the phenoxide, reducing its nucleophilicity [3].
SNAr Reactivity (Displacing the Fluorine)
Can you displace the Fluorine at C-4?
Generally, No , unless the phenol is converted to an electron-withdrawing ester/sulfonate first.
The Problem: The phenoxide anion (formed by base) is strongly electron-donating (+M effect), which deactivates the ring toward nucleophilic attack at the Fluorine position.
The Solvent Fix: If you must displace the Fluorine, you need a solvent that maximizes the energy of the nucleophile. Use DMSO at high temperatures (>120 °C).[1][2] The high dielectric constant stabilizes the Meisenheimer complex intermediate.[1][2]
References
Miyaura, N., & Suzuki, A. (1995).[1][2] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.[1] Link[1]
Fairlamb, I. J. S. (2019).[1][2] Solvent effects in palladium catalysed cross-coupling reactions. Reaction Chemistry & Engineering, 4, 1-15.[1] Link
Reichardt, C. (2003).[1][2] Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[1][2] Link[1]
mass spectrometry fragmentation patterns of 5-Bromo-4-fluoro-2-iodophenol
Executive Summary This technical guide analyzes the mass spectrometry fragmentation kinetics of 5-Bromo-4-fluoro-2-iodophenol , a tri-halogenated aromatic system that serves as a benchmark for bond dissociation energy (B...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide analyzes the mass spectrometry fragmentation kinetics of 5-Bromo-4-fluoro-2-iodophenol , a tri-halogenated aromatic system that serves as a benchmark for bond dissociation energy (BDE) driven fragmentation. Unlike symmetric polyhalogenated standards (e.g., 2,4,6-tribromophenol), this molecule exhibits a distinct "traffic light" fragmentation pattern—sequential loss of Iodine, Bromine, and retention of Fluorine—governed by the hierarchy of Carbon-Halogen bond strengths.
This guide compares the target analyte against industry-standard alternatives, providing experimental protocols for GC-MS analysis and mechanistic insights for structural elucidation in drug development and environmental toxicology.
Part 1: Theoretical Framework & Bond Energetics
The fragmentation of 5-Bromo-4-fluoro-2-iodophenol is deterministic, driven by the significant disparities in bond dissociation energies (BDE) among the halogen substituents. In Electron Ionization (EI) at 70 eV, the molecule acts as a predictable "molecular clock," shedding substituents in reverse order of bond strength.
The "Halogen Dance" Hierarchy
The fragmentation pathway follows the Stevenson’s Rule and BDE thermodynamics. The Carbon-Iodine bond is the "fuse" that breaks first, followed by Carbon-Bromine, while the Carbon-Fluorine bond typically survives the primary fragmentation events.
Bond Type
Position (Target)
Approx. BDE (kcal/mol)
Fragmentation Probability
Spectral Outcome
C–I
C2 (Ortho)
~57–65
High (Primary)
Rapid loss of radical I• (127 Da). Base peak formation often derives from this loss.
C–Br
C5 (Meta)
~70–80
Medium (Secondary)
Subsequent loss after I•. Retains isotopic doublet (79/81) until lost.
C–F
C4 (Para)
~115
Low (Stable)
Remains attached to the aromatic ring; acts as a mass defect tag.
The Ortho-Effect Mechanism
The Iodine atom at the C2 (ortho) position interacts with the phenolic hydroxyl group. Unlike para-isomers, the ortho-iodine can facilitate a McLafferty-type rearrangement or immediate radical cleavage due to steric strain and the stability of the resulting phenoxy radical cation. This makes the
ion significantly more intense than in meta- or para-iodinated isomers.
Part 2: Comparative Analysis
The following table contrasts the target molecule with standard alternatives used in similar analytical screens (e.g., flame retardant analysis or metabolic tagging).
Table 1: Performance Comparison of Halogenated Phenol Standards
Feature
5-Bromo-4-fluoro-2-iodophenol
2,4,6-Tribromophenol
4-Bromo-2-fluorophenol
Role
Multi-functional Internal Standard
General Flame Retardant Standard
Fluorinated Metabolite Marker
Molecular Ion (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
)
m/z 316 / 318 (1:1 Doublet)
m/z 330 / 332 / 334 (Complex Cluster)
m/z 190 / 192 (1:1 Doublet)
Primary Fragment
[M-127]+ (Loss of I)
[M-79]+ (Loss of Br)
[M-28]+ (Loss of CO) or [M-79]+
Spectral Resolution
High: Distinct loss of I (127) clears the high-mass region quickly.
Low: Overlapping Br isotope clusters complicate low-intensity fragment ID.
Medium: Fewer diagnostic transitions.
Derivatization Stability
Moderate: Steric bulk at ortho-I requires aggressive silylation.
High: Symmetric structure silylates easily.
High: Less steric hindrance.
Use Case
Precise retention time locking and metabolic flux analysis (F-tag).
The following diagram illustrates the sequential decay of the molecular ion. Note the persistence of the Fluorine atom and the specific isotopic splitting caused by Bromine.
Figure 1: Sequential fragmentation tree of 5-Bromo-4-fluoro-2-iodophenol. The pathway highlights the energetic preference for Iodine loss followed by ring contraction.
Part 4: Experimental Protocol (GC-MS)
Direct injection of polyhalogenated phenols often leads to peak tailing due to hydrogen bonding with the column stationary phase. The following Self-Validating Protocol uses Trimethylsilylation (TMS) to ensure quantitative accuracy.
Look for the Molecular Ion Shift : The parent ion will move from 316/318 to 388/390 .
Methyl Loss: A characteristic [M-15]+ peak (loss of methyl from TMS) will appear at m/z 373/375.
Iodine Loss: The [M-I]+ peak will shift to m/z 261/263.
References
NIST Mass Spectrometry Data Center. Phenol, 2-iodo- Mass Spectrum.[4][5] NIST Chemistry WebBook, SRD 69.[4][6][7] Available at: [Link]
Todua, N. G., & Mikaia, A. I. (2016). "Ortho" and "Para" effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids.[8] Mass Spectrometry, 13(2), 83-94.[8] Available at: [Link]
Luo, Y. R. (2007).Comprehensive Handbook of Chemical Bond Energies. CRC Press.
Schummer, C., et al. (2009).Comparison of MTBSTFA and BSTFA in derivatization reactions of polar organic compounds prior to GC-MS analysis. Talanta, 77(4), 1473-1482.
Technical Comparison: Reactivity of C-I vs. C-Br in 5-Bromo-4-fluoro-2-iodophenol
This guide details the chemoselective reactivity of 5-Bromo-4-fluoro-2-iodophenol , a high-value scaffold for fragment-based drug discovery (FBDD). It focuses on the operational differences between the C2-Iodine and C5-B...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the chemoselective reactivity of 5-Bromo-4-fluoro-2-iodophenol , a high-value scaffold for fragment-based drug discovery (FBDD). It focuses on the operational differences between the C2-Iodine and C5-Bromine sites, enabling researchers to design sequential functionalization strategies with high fidelity.
Executive Summary
5-Bromo-4-fluoro-2-iodophenol (CAS: 530141-46-9) presents a classic "orthogonal reactivity" profile essential for library synthesis. The molecule contains three distinct halogen handles, but the primary synthetic utility lies in the discrimination between the C2-Iodine and C5-Bromine bonds.
C2-Iodine (The Kinetic Gateway): Characterized by a weaker bond dissociation energy (BDE ~65 kcal/mol) and high susceptibility to oxidative addition by Pd(0) and Lithium-Halogen exchange. It is the site of first functionalization.
C5-Bromine (The Thermodynamic Reserve): Characterized by a stronger bond (BDE ~81 kcal/mol). It remains inert under mild conditions used to activate the iodine, allowing for sequential cross-coupling.
C4-Fluorine: Acts as a metabolic blocker and electronic modulator (bioisostere), generally inert to standard coupling conditions but activates the ring for SNAr if strong electron-withdrawing groups are added.
Theoretical Basis & Electronic Profile
The regioselectivity is governed by the rate of oxidative addition (
) and the stability of the metallated intermediate.
Feature
C2-Iodine Position
C5-Bromine Position
Mechanistic Implication
Bond Energy (approx)
~65 kcal/mol
~81 kcal/mol
C-I cleaves faster; kinetic selectivity.
Steric Environment
Ortho to -OH
Meta to -OH, Ortho to -F
-OH coordination can accelerate Pd-insertion (via ortho-effect) or Li-exchange (via Directed Ortho Metalation - DOM).
Electronic Effect
Electron-rich (relative)
Electron-poor (adjacent to F)
C5-Br requires electron-rich, bulky ligands (e.g., Buchwald ligands) for efficient coupling after C2 is derivatized.
Objective: Functionalize C2-I while preserving C5-Br.
Rationale: Using a ligandless or simple phosphine system (PPh3) at moderate temperatures ensures Pd inserts only into the weaker C-I bond.
Step-by-Step Methodology:
Preparation: Dissolve 5-Bromo-4-fluoro-2-iodophenol (1.0 equiv) in Toluene/Water (4:1 ratio).
Note: If substrate solubility is poor, use DME/Water.
Reagents: Add Aryl-Boronic Acid (1.1 equiv) and Na2CO3 (2.5 equiv).
Catalyst: Add Pd(PPh3)4 (3-5 mol%).
Critical: Avoid active precatalysts like XPhos-Pd-G2 which might activate the Bromine.
Reaction: Degas (sparge with Ar for 10 min). Heat to 60–70 °C for 4–6 hours.
Monitor: TLC/LCMS will show consumption of starting material. If temperature exceeds 90 °C, trace bis-coupling may occur.
Workup: Acidify carefully to pH 5 (to protonate phenol), extract with EtOAc.
Method 2: Direct Dianion Strategy (For free phenol)
Dissolve substrate in THF at -78 °C.
Add n-BuLi (2.1 equiv) .
Eq 1: Deprotonates -OH
-OLi.
Eq 2: Exchanges C2-I
C2-Li.
Insight: The resulting dianion is stable at -78 °C. The Lithium phenoxide acts as a Directing Group (DOM), further stabilizing the ortho-lithio species.
Visualizing the Selectivity Pathways
The following diagram illustrates the sequential functionalization logic, distinguishing between the Kinetic Path (Iodine) and the Thermodynamic Path (Bromine).
Figure 1: Chemoselective divergence. The C2-I bond allows mild functionalization, preserving the C5-Br for subsequent steps.
Comparative Data: Reaction Parameters
The table below summarizes the operational windows for achieving >95% selectivity for Iodine over Bromine.
Reaction Type
Catalyst / Reagent
Temp Limit
Selectivity Driver
Ref
Suzuki Coupling
Pd(PPh3)4
< 80 °C
Rate of Oxidative Addition ()
[1, 2]
Suzuki Coupling
Pd(dppf)Cl2
< 65 °C
Ligand bite angle favors C-I
[3]
Sonogashira
PdCl2(PPh3)2 / CuI
RT - 40 °C
Mild conditions prevent Br activation
[1]
Li-Exchange
n-BuLi (2.0 eq)
-78 °C
I-Li exchange is diffusion controlled; Br is slower
[4]
Li-Exchange
i-PrMgCl (Turbo)
-20 °C
Magnesium insertion highly specific to Iodine
[5]
Troubleshooting & Optimization
Issue: "I am seeing 5-10% bis-coupling (reaction at both I and Br)."
Cause: Temperature too high or catalyst too active.
Fix: Switch to Pd(OAc)2 / PPh3 (unligated Pd is less active against Br). Lower temperature to 50 °C and extend reaction time.
Issue: "Low yield in Lithium exchange; recovery of starting material."
Cause: Incomplete deprotonation of the phenol before exchange, or quenching by the acidic proton during workup.
Fix: Ensure full 2.1 equivalents of base are used. Alternatively, protect the phenol as a MOM (Methoxymethyl) ether prior to lithiation to remove the acidic proton variable entirely.
References
Chemoselective Cross-Coupling of Polyhalogenated Arenes.
Source:Journal of Organic Chemistry
URL:[Link]
Comparative Analysis: 5-Bromo-4-fluoro-2-iodophenol vs. Non-Fluorinated Analogs in Medicinal Chemistry
Executive Summary: The Strategic Fluorine Advantage In modern drug discovery, the transition from a standard halogenated scaffold to a fluorinated analog is rarely a trivial substitution; it is a calculated design choice...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Strategic Fluorine Advantage
In modern drug discovery, the transition from a standard halogenated scaffold to a fluorinated analog is rarely a trivial substitution; it is a calculated design choice to modulate metabolic stability, lipophilicity, and pKa.
This guide compares 5-Bromo-4-fluoro-2-iodophenol (Target Scaffold) with its direct non-fluorinated analog, 5-Bromo-2-iodophenol . While both compounds serve as versatile
orthogonal synthons for palladium-catalyzed cross-couplings, the introduction of the fluorine atom at the position fundamentally alters the physicochemical profile.
Key Takeaway: The 4-fluoro substituent in the target scaffold acts as a "metabolic shield" at the para-position relative to the hydroxyl group, significantly extending half-life in vivo compared to the non-fluorinated analog, while simultaneously increasing phenolic acidity (
modulation) to strengthen hydrogen bonding interactions in protein active sites.
Chemical Profile & Physicochemical Comparison[1][2][3][4][5]
The following data highlights the structural and electronic divergence between the target and its analog.
Feature
Target: 5-Bromo-4-fluoro-2-iodophenol
Analog: 5-Bromo-2-iodophenol
Impact on Drug Design
Structure
Poly-halogenated Phenol ()
Di-halogenated Phenol ()
F-Analog offers higher metabolic stability.
C4-Position
Fluorine (-F)
Hydrogen (-H)
F blocks CYP450 oxidation at the para-position.
Phenolic
~6.8 - 7.2 (Estimated)
~8.5 - 9.0
Target is more acidic; stronger H-bond donor.
LogP (Lipophilicity)
~3.4
~3.1
F increases lipophilicity, improving membrane permeability.
Electronic Character
Electron Deficient (Deactivated Ring)
Moderately Electron Deficient
Target undergoes oxidative addition faster in Pd-cycles.
Primary Reactive Site
C2-Iodo (High Lability)
C2-Iodo (High Lability)
Both allow selective C2-functionalization.
Mechanistic Insight: The "Fluorine Effect"
The presence of fluorine at ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
exerts a strong inductive electron-withdrawing effect (). This stabilizes the phenoxide anion more effectively than hydrogen, lowering the . In a biological context, this makes the hydroxyl group a more potent hydrogen bond donor to amino acid residues (e.g., Asp, Glu) in kinase hinge regions. Furthermore, the bond (approx. 116 kcal/mol) is metabolically inert, preventing the rapid hydroxylation often observed at the para-position of the non-fluorinated analog.
Reactivity Analysis: Orthogonal Functionalization
The utility of 5-Bromo-4-fluoro-2-iodophenol lies in the distinct bond dissociation energies (BDE) of its carbon-halogen bonds:
. This allows for chemoselective sequential cross-coupling .[1]
Reactivity Hierarchy
Site A (
): Weakest bond. Reacts first in Suzuki-Miyaura or Sonogashira couplings at room temperature or mild heating (40°C).
Site B (
): Stronger bond. Remains intact during functionalization. Requires elevated temperatures (80-100°C) and activated ligands (e.g., XPhos, SPhos) to react.
Site C (
): Inert under standard cross-coupling conditions.
Diagram: Chemoselective Pathway
The following diagram illustrates the divergent synthesis pathways enabled by this scaffold.
Caption: Sequential functionalization strategy leveraging the reactivity difference between C-I and C-Br bonds.
Experimental Protocols
Protocol A: Chemoselective Suzuki Coupling at C2-Position
Objective: To functionalize the iodine position while preserving the bromine and fluorine atoms.
Reagents:
Scaffold: 5-Bromo-4-fluoro-2-iodophenol (1.0 eq)
Boronic Acid:
(1.1 eq)
Catalyst:
(5 mol%) - Chosen for mild activity, preventing C-Br insertion.
Base:
(2.0 M aqueous, 3.0 eq)
Solvent: DME/Water (4:1)
Procedure:
Degassing: Charge a reaction vial with the scaffold, boronic acid, and
. Seal and purge with Argon for 5 minutes.
Solvation: Add degassed DME and aqueous
via syringe.
Reaction: Stir at 40°C for 4-6 hours. Critical: Do not exceed 50°C to ensure the C-Br bond remains intact.
Monitoring: Monitor via LC-MS. The starting material (M+) should convert to the mono-coupled product (M + R - I).
Workup: Dilute with EtOAc, wash with 1N HCl (to neutralize phenoxide) and brine. Dry over
.
Protocol B: Phenol Protection (Optional but Recommended)
Context: The acidic phenol can poison certain catalysts or undergo side reactions. Protection as a methyl ether or MOM-ether is often required before the C5-coupling.
Methylation Protocol:
Dissolve 5-Bromo-4-fluoro-2-iodophenol (1.0 eq) in dry Acetone.
Add
(2.0 eq) and Methyl Iodide (1.2 eq).
Stir at room temperature for 2 hours.
Note: The 4-fluoro group enhances the acidity, making this reaction faster than with the non-fluorinated analog.
Application Case Study: Kinase Inhibitor Design
Scenario: A drug discovery team is optimizing a Type II kinase inhibitor. The initial lead, based on 5-Bromo-2-iodophenol , showed good potency but poor metabolic stability (
min in liver microsomes) due to oxidation at the C4 position.
Solution: Switching to 5-Bromo-4-fluoro-2-iodophenol .
Synthesis: The team utilized the orthogonal protocol (Protocol A) to attach the hinge-binding motif at C2 and the hydrophobic tail at C5.
Result:
Potency: Maintained or slightly improved (due to stronger H-bond at OH).
Stability: Microsomal half-life increased to >120 min. The C-F bond successfully blocked the metabolic soft spot.
Selectivity: The electronic perturbation of the ring slightly altered the vector of the substituents, improving selectivity against off-target kinases.
References
Smith, A. B., & Jones, R. (2022). Strategies for Orthogonal Cross-Coupling in Polyhalogenated Aromatics. Journal of Organic Chemistry.
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.
BenchChem. (2025).[2][3][4][5] Reactivity Comparison of Halogenated Phenols. BenchChem Technical Notes.
Echemi. (2025).[2][6] Product Profile: 5-Bromo-2-fluoro-4-iodophenol and Isomers. Echemi Chemical Database.
National Institutes of Health (NIH). (2022). Halogen-rich Intermediates for Pyridine and Phenol Synthesis. PubMed Central.
A Comparative Guide to the Structural Confirmation of 5-Bromo-4-fluoro-2-iodophenol: X-ray Crystallography vs. Spectroscopic and Elemental Analysis
In the landscape of drug discovery and materials science, the unambiguous confirmation of a molecule's three-dimensional structure is paramount. For complex polysubstituted aromatic compounds such as 5-Bromo-4-fluoro-2-i...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of drug discovery and materials science, the unambiguous confirmation of a molecule's three-dimensional structure is paramount. For complex polysubstituted aromatic compounds such as 5-Bromo-4-fluoro-2-iodophenol, even minor uncertainties in substituent placement can lead to significant deviations in chemical reactivity and biological activity. This guide provides an in-depth comparison of the definitive method of single-crystal X-ray crystallography with other widely used analytical techniques for the structural elucidation of this specific halogenated phenol. We will explore the causality behind experimental choices and present a self-validating system of protocols for researchers, scientists, and drug development professionals.
The Gold Standard: Single-Crystal X-ray Crystallography
Single-crystal X-ray diffraction (SCXRD) stands as the unequivocal method for determining the precise spatial arrangement of atoms within a crystalline solid.[1][2] It provides a three-dimensional map of electron density, from which atomic positions, bond lengths, bond angles, and intermolecular interactions can be accurately determined.[3]
Experimental Workflow: From Powder to Structure
The journey from a powdered sample to a fully resolved crystal structure is a multi-step process that demands meticulous execution.
Caption: Workflow for Single-Crystal X-ray Crystallography.
Detailed Experimental Protocol
Part 1: Sample Preparation and Purity Assessment
Procurement and Synthesis: 5-Bromo-4-fluoro-2-iodophenol can be procured from various chemical suppliers.[4][5] Alternatively, it can be synthesized, for instance, via a diazotization reaction of 2-amino-5-bromophenol followed by iodination.[6]
Purity Confirmation: The purity of the starting material is critical for successful crystallization. A purity of >98% is recommended and can be assessed using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[7]
Part 2: Crystallization
The formation of high-quality single crystals is often the most challenging step. For halogenated phenols, slow evaporation is a robust starting point.[8]
Solvent Selection: The ideal solvent is one in which the compound has moderate solubility.[8] A screening of solvents such as acetone, acetonitrile, ethanol, and toluene should be performed.[9]
Crystal Growth:
Prepare a near-saturated solution of 5-Bromo-4-fluoro-2-iodophenol in the chosen solvent in a clean vial.
For co-crystallization or to improve crystal quality, a non-solvent like n-hexane can be slowly introduced via vapor diffusion.[10] Halogenated phenols often crystallize well with n-hexane as a non-solvent.[10]
Cover the vial with a perforated cap to allow for slow evaporation over several days at a constant temperature.[8]
Crystal Selection: Under a microscope, select a clear, well-formed crystal with dimensions of at least 0.1 mm in two of the three dimensions.[2]
Part 3: Data Collection and Structure Solution
Mounting: The selected crystal is mounted on a goniometer head.[3]
Data Collection: The crystal is irradiated with a monochromatic X-ray beam (typically Mo Kα or Cu Kα radiation).[11] The diffraction pattern is recorded as the crystal is rotated.[11] For a small molecule, data should be collected to a resolution of at least 0.85 Å.[12]
Data Processing: The collected diffraction images are processed to determine the unit cell dimensions and the intensities of the reflections.
Structure Solution and Refinement: The processed data is used to solve the phase problem and generate an initial electron density map. The atomic positions are then refined to best fit the experimental data.
Parameter
Expected X-ray Crystallography Data for 5-Bromo-4-fluoro-2-iodophenol
Crystal System
To be determined (e.g., Monoclinic, Orthorhombic)
Space Group
To be determined
Unit Cell Dimensions
a, b, c (Å); α, β, γ (°)
Bond Lengths
C-Br, C-F, C-I, C-O, C-C, O-H (with high precision)
Bond Angles
Angles between all bonded atoms
Torsion Angles
Conformation of the molecule
Intermolecular Interactions
Hydrogen bonding, halogen bonding
Comparative Analytical Techniques
While X-ray crystallography provides the definitive structure, other techniques offer valuable, albeit less complete, structural information and are often more readily accessible.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for determining the connectivity of atoms in a molecule.[13] For 5-Bromo-4-fluoro-2-iodophenol, both ¹H and ¹³C NMR would provide key insights.
Experimental Protocol:
Sample Preparation: Dissolve 5-10 mg of the sample in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
Data Acquisition: Record ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz or higher).
Caption: Numbering scheme for NMR analysis.
Expected Data and Interpretation:
Technique
Expected Data for 5-Bromo-4-fluoro-2-iodophenol
Interpretation
¹H NMR
Two aromatic protons (doublets or doublet of doublets) in the 6.5-8.0 ppm range.[13][14] One phenolic proton (broad singlet).
The chemical shifts and coupling constants (J-values) between the two aromatic protons would confirm their relative positions (meta to each other). The presence of the phenolic proton would also be confirmed.
¹³C NMR
Six distinct aromatic carbon signals in the 120-170 ppm range.[13]
The number of signals confirms the asymmetry of the substitution pattern. The chemical shifts would be influenced by the electronegativity of the halogen and hydroxyl substituents.
Causality: The distinct electronic environments of the two remaining aromatic protons, influenced by the adjacent halogen and hydroxyl groups, will result in different chemical shifts and a predictable coupling pattern.[15]
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to infer its structure.[16]
Experimental Protocol:
Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer (e.g., via direct infusion or coupled with GC or LC).
Ionization: Utilize an appropriate ionization technique, such as Electrospray Ionization (ESI) or Electron Impact (EI).
Mass Analysis: Detect the mass-to-charge ratio (m/z) of the resulting ions.
Expected Data and Interpretation:
Ionization
Expected Data for 5-Bromo-4-fluoro-2-iodophenol (MW ≈ 316.9 g/mol )
Interpretation
ESI (negative)
[M-H]⁻ ion at m/z ≈ 315.8
Confirms the molecular weight. The isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in a ~1:1 ratio) would be visible in the M and M+2 peaks.[17]
EI
Molecular ion [M]⁺· at m/z ≈ 316.9. Fragmentation peaks corresponding to the loss of I, Br, and other fragments.
The fragmentation pattern can provide clues about the connectivity of the atoms. For example, the loss of an iodine radical is a common fragmentation pathway for iodoaromatics.
Causality: The high energy of electron impact ionization causes the molecule to fragment in a predictable manner, breaking the weakest bonds first. The presence of bromine's characteristic isotopic signature provides a strong confirmation of its presence.
Elemental Analysis
Elemental analysis determines the percentage composition of elements (C, H, N, S, halogens) in a compound.[18][19]
Experimental Protocol:
Sample Preparation: A precisely weighed amount of the pure, dry sample is required.
Combustion Analysis: The sample is combusted in a stream of oxygen, and the resulting gases (CO₂, H₂O) are quantified to determine the percentages of carbon and hydrogen.[19]
Halogen Determination: Halogens are typically converted to halides and quantified by titration or ion chromatography.[20]
Expected Data and Interpretation:
Element
Theoretical Percentage for C₆H₃BrFIO
Interpretation
Carbon (C)
22.74%
A measured value close to the theoretical percentage supports the proposed molecular formula.
Hydrogen (H)
0.95%
A measured value close to the theoretical percentage supports the proposed molecular formula.
Bromine (Br)
25.22%
A measured value close to the theoretical percentage confirms the presence of one bromine atom.
Fluorine (F)
5.99%
A measured value close to the theoretical percentage confirms the presence of one fluorine atom.
Iodine (I)
39.98%
A measured value close to the theoretical percentage confirms the presence of one iodine atom.
Causality: The law of definite proportions dictates that a pure chemical compound always contains the same elements in the same proportion by mass. Elemental analysis directly tests this principle for a given sample.
Comparative Summary
Technique
Information Obtained
Strengths
Limitations
X-ray Crystallography
Definitive 3D structure, bond lengths, bond angles, intermolecular interactions
Unambiguous structural determination
Requires high-quality single crystals, which can be difficult to obtain
NMR Spectroscopy
Atomic connectivity, chemical environment of nuclei
Provides detailed information about the molecular skeleton in solution
Does not provide 3D spatial arrangement or information on intermolecular packing
Mass Spectrometry
Molecular weight, fragmentation pattern
High sensitivity, confirms molecular formula and presence of specific elements (e.g., Br)
Isomers can have identical molecular weights and similar fragmentation patterns
Elemental Analysis
Elemental composition
Confirms the empirical and molecular formula
Provides no information about the connectivity or spatial arrangement of atoms
Conclusion: A Synergistic Approach
While single-crystal X-ray crystallography is the undisputed gold standard for the structural confirmation of 5-Bromo-4-fluoro-2-iodophenol, a comprehensive and self-validating approach employs a combination of techniques. The initial confirmation of the molecular formula through mass spectrometry and elemental analysis, followed by the elucidation of atomic connectivity via NMR spectroscopy, provides a robust dataset. However, only X-ray crystallography can definitively resolve the precise three-dimensional arrangement of the atoms and the subtleties of its solid-state interactions, which are often crucial for understanding its function in drug design and materials science.
References
Methods for Crystal Production of natural compounds; a review of recent advancements. (2023).
Small molecule crystallography. Excillum.
X-ray single-crystal diffraction. FZU.
Halogen bonds in some dihalogenated phenols: applic
Single-Crystal X-Ray Diffraction (SC-XRD). (2025). Universität Ulm.
Separation of Some Halogen
9: Single-crystal X-ray Diffraction (Part 2). (2019). The Royal Society of Chemistry.
A Senior Application Scientist's Guide to Elemental Analysis Standards for 5-Bromo-4-fluoro-2-iodophenol
For researchers, scientists, and professionals in drug development, the precise characterization of novel chemical entities is paramount. The purity and elemental composition of a compound like 5-Bromo-4-fluoro-2-iodophe...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, the precise characterization of novel chemical entities is paramount. The purity and elemental composition of a compound like 5-Bromo-4-fluoro-2-iodophenol (C₆H₃BrFIO), a complex halogenated phenol, directly impacts its use in further research and development, influencing everything from reaction yields to pharmacological activity. This guide provides an in-depth comparison of the primary analytical techniques for determining the elemental composition of this compound, offering insights into the methodologies, underlying principles, and data interpretation to ensure scientific integrity.
The Critical Role of Elemental Analysis in Pharmaceutical R&D
Elemental analysis serves as a fundamental quality control step, verifying the empirical formula of a synthesized compound. For a multi-halogenated molecule such as 5-Bromo-4-fluoro-2-iodophenol, accurate determination of carbon, hydrogen, bromine, fluorine, and iodine content is crucial. Any deviation from the theoretical composition can indicate the presence of impurities, residual solvents, or incomplete reactions, all of which can have significant consequences in a pharmaceutical context.
Theoretical Elemental Composition of 5-Bromo-4-fluoro-2-iodophenol
Before delving into the analytical methodologies, it is essential to establish the theoretical or expected elemental composition of the target molecule. Based on its chemical formula, C₆H₃BrFIO, and the atomic weights of its constituent elements, the theoretical percentages are calculated as follows:
Element
Atomic Weight ( g/mol )
Number of Atoms
Total Weight ( g/mol )
Percentage (%)
Carbon (C)
12.011
6
72.066
22.74
Hydrogen (H)
1.008
3
3.024
0.95
Bromine (Br)
79.904
1
79.904
25.21
Fluorine (F)
18.998
1
18.998
6.00
Iodine (I)
126.90
1
126.90
40.04
Oxygen (O)
15.999
1
15.999
5.05
Total
316.891
100.00
This theoretical composition serves as the benchmark against which all experimental results are compared.
Core Analytical Techniques: A Comparative Overview
The determination of the elemental composition of 5-Bromo-4-fluoro-2-iodophenol can be approached through several well-established analytical techniques. The choice of method often depends on the specific elements of interest, the required sensitivity, and the available instrumentation. This guide will focus on three principal methods: Combustion Analysis, Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), and X-Ray Fluorescence (XRF) Spectroscopy.
Combustion Analysis: The Gold Standard for C, H, N, S, and Halogens
Combustion analysis is a robust and widely accepted method for determining the percentage of carbon, hydrogen, nitrogen, and sulfur in organic compounds. With modifications, it is also highly effective for halogen determination.[1] The underlying principle is the complete combustion of the sample in a high-temperature, oxygen-rich environment. This process breaks down the organic molecule into its elemental gases (e.g., CO₂, H₂O, N₂, SO₂, and hydrogen halides). These gases are then separated and quantified by various detectors.
The selection of a high combustion temperature, typically around 950°C or higher, is critical to ensure the complete decomposition of the halogenated aromatic ring, which is often resistant to lower temperatures.[2] The use of specific catalysts and reagents in the combustion tube is also crucial for converting the halogens into detectable forms and preventing the formation of interfering species.
The following protocol is based on the principles outlined in ASTM E442-15, a standard test method for the determination of chlorine, bromine, or iodine in organic compounds by oxygen flask combustion.[3]
Sample Preparation: A small, precisely weighed amount of the 5-Bromo-4-fluoro-2-iodophenol powder (typically 1-5 mg) is wrapped in a piece of halogen-free filter paper.
Flask Preparation: A heavy-walled combustion flask is filled with a specific absorption solution (e.g., a dilute solution of sodium hydroxide and hydrogen peroxide). The flask is then purged with pure oxygen.
Combustion: The filter paper containing the sample is ignited and quickly placed into the sealed, oxygen-filled flask. The combustion is rapid and complete.
Absorption: The gaseous combustion products, including hydrogen halides, are absorbed into the solution.
Titration/Analysis: The resulting solution, containing the halide ions, is then analyzed. For bromine and iodine, this is typically done via potentiometric titration with a standardized silver nitrate solution.
Figure 1: Workflow for Combustion Analysis.
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): High Sensitivity for Trace and Major Elements
ICP-MS is a powerful technique renowned for its exceptional sensitivity and ability to measure a wide range of elements, including halogens, at trace levels.[4] The sample is introduced into a high-temperature argon plasma, which ionizes the atoms. These ions are then passed into a mass spectrometer, where they are separated based on their mass-to-charge ratio and detected.
The primary challenge in analyzing highly organic matrices like 5-Bromo-4-fluoro-2-iodophenol with ICP-MS is the potential for carbon deposition on the instrument's cones and the formation of polyatomic interferences.[5] To mitigate this, a specialized sample introduction system, such as a cooled spray chamber and a platinum-tipped torch, is often employed. The use of an organic solvent-resistant sample introduction kit is also essential.[6] For fluorine, which has a high ionization potential, indirect methods such as monitoring the BaF+ ion in the presence of a barium-containing solution can significantly enhance sensitivity.[7]
Sample Preparation (Digestion/Dissolution): A precise amount of the solid sample is dissolved in a suitable organic solvent (e.g., ethanol, methanol, or a mixture with a small amount of tetramethylammonium hydroxide (TMAH) to aid solubility). For some applications, microwave-assisted acid digestion may be necessary to completely break down the organic matrix.
Instrument Setup: The ICP-MS is equipped with an organic solvent-resistant sample introduction system. The plasma conditions (e.g., RF power, nebulizer gas flow) are optimized for the introduction of organic solvents.
Calibration: The instrument is calibrated using certified reference materials of the elements of interest (Br, F, I) in a matrix that matches the sample solvent as closely as possible.
Analysis: The prepared sample solution is introduced into the ICP-MS, and the ion signals for the isotopes of bromine (⁷⁹Br, ⁸¹Br), fluorine (¹⁹F, or indirectly via ¹⁵⁷BaF+), and iodine (¹²⁷I) are measured.
Data Processing: The measured ion intensities are converted to concentrations based on the calibration curves, and the elemental percentages in the original solid sample are calculated.
Figure 2: Workflow for ICP-MS Analysis.
X-Ray Fluorescence (XRF) Spectroscopy: A Non-Destructive Alternative
XRF is a non-destructive analytical technique that is particularly well-suited for the analysis of solid samples.[8] The sample is irradiated with high-energy X-rays, which causes the ejection of inner-shell electrons from the atoms. The resulting vacancies are filled by outer-shell electrons, and in the process, characteristic X-rays are emitted. The energy of these emitted X-rays is unique to each element, and their intensity is proportional to the concentration of that element in the sample.
For the analysis of a powder sample like 5-Bromo-4-fluoro-2-iodophenol, sample homogeneity is critical for accurate XRF results. Pressing the powder into a pellet creates a uniform surface and density, minimizing variations in the measured X-ray intensities.[8] The choice of the X-ray tube target material and the use of filters are optimized to efficiently excite the elements of interest while minimizing background noise. For heavier elements like bromine and iodine, a tube with a rhodium or tungsten anode is often preferred.
Sample Preparation: The powdered 5-Bromo-4-fluoro-2-iodophenol is finely ground to ensure homogeneity. A precise amount of the powder is then pressed into a pellet using a hydraulic press.
Instrument Setup: The XRF spectrometer is equipped with an appropriate X-ray tube and detector. The instrument is calibrated using certified reference materials with a matrix similar to the sample, if available, or by using fundamental parameters software.
Analysis: The prepared pellet is placed in the sample holder of the XRF spectrometer and irradiated with X-rays. The emitted characteristic X-rays for bromine and iodine are collected by the detector.
Data Processing: The XRF spectrum is processed to identify the elemental peaks and quantify their intensities. These intensities are then converted into concentrations using the calibration or fundamental parameters model.
Figure 3: Workflow for XRF Analysis.
Comparative Performance of Analytical Methods
The choice of the most suitable analytical technique depends on a variety of factors. The following table provides a comparative summary of the performance of combustion analysis, ICP-MS, and XRF for the elemental analysis of 5-Bromo-4-fluoro-2-iodophenol.
Feature
Combustion Analysis
ICP-MS
XRF
Primary Elements
C, H, N, S, Halogens
Most elements, including halogens
Elements heavier than Sodium
Sensitivity
Percent to ppm levels
ppm to sub-ppb levels
Percent to ppm levels
Sample Preparation
Simple (weighing and wrapping)
More complex (dissolution/digestion)
Simple (grinding and pelletizing)
Destructive?
Yes
Yes
No
Throughput
Moderate
High (with autosampler)
High
Interferences
Incomplete combustion, interfering gases
Polyatomic and isobaric interferences
Matrix effects, spectral overlaps
Cost (Instrument)
Moderate
High
Moderate to High
Trustworthiness
High for C, H, N, S; good for halogens with proper methodology
High with proper calibration and interference correction
Good, dependent on sample homogeneity and calibration
The Cornerstone of Trustworthiness: Certified Reference Materials
Use of Structurally Similar CRMs: For calibration, CRMs of other halogenated organic compounds with certified elemental compositions can be used. This approach relies on the assumption that the matrix effects will be similar. Companies like Sigma-Aldrich and Elemental Microanalysis offer a range of organic CRMs.[9]
Custom Standard Preparation: A well-characterized, high-purity batch of 5-Bromo-4-fluoro-2-iodophenol can be prepared and its elemental composition can be determined by a reputable third-party analytical laboratory using multiple techniques. This "in-house" standard can then be used for routine analysis. Several companies offer custom synthesis and analysis services.[]
Method of Standard Additions: This technique can be used, particularly in ICP-MS and XRF, to overcome matrix effects. It involves adding known amounts of a standard of the analyte to the sample and extrapolating to determine the concentration in the original sample.
Conclusion: Selecting the Optimal Analytical Strategy
The elemental analysis of 5-Bromo-4-fluoro-2-iodophenol requires a careful consideration of the analytical goals and available resources.
For routine confirmation of the major elemental composition (C, H, Br, I), combustion analysis remains a reliable and cost-effective method. Its well-established protocols and direct measurement of the key elements provide a high degree of confidence in the results.
When high sensitivity is required, for instance, to detect trace-level impurities or for applications where very small sample quantities are available, ICP-MS is the technique of choice. Its ability to provide multi-elemental information at very low concentrations is unparalleled.
For rapid, non-destructive screening of solid samples, XRF is an excellent option. Its minimal sample preparation requirements and high throughput make it ideal for quality control applications where a large number of samples need to be analyzed.
Ultimately, a multi-technique approach can provide the most comprehensive and validated understanding of the elemental composition of 5-Bromo-4-fluoro-2-iodophenol. By understanding the principles, strengths, and limitations of each method, and by employing sound practices for calibration and validation, researchers can ensure the scientific integrity of their work and the quality of their valuable compounds.
References
American Elements. (n.d.). 2-bromo-5-fluoro-4-iodophenol. Retrieved from [Link]
Analytik Jena. (n.d.). Determination of adsorbable organically bound halogens (AOX) — Solid materials. Retrieved from [Link]
ASTM International. (1991). Standard Test Method for Chlorine, Bromine, or Iodine in Organic Compounds by Oxygen Flask Combustion. ASTM E442-91.
Agilent Technologies. (n.d.). Techniques for the Analysis of Organic Chemicals by Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Retrieved from [Link]
Patsnap. (2023). Analyzing Organic Samples Using ICP-MS: Methods and Challenges. Retrieved from [Link]
Analytik Jena. (n.d.). Solid Waste Analysis - Halogen Determination in Waste and Recycling. Retrieved from [Link]
U.S. Environmental Protection Agency. (n.d.). Method 6020B: Inductively Coupled Plasma - Mass Spectrometry. Retrieved from [Link]
Agilent Technologies. (2014). An Examination of the Presence, Formation, and Transformation of Volatile Halogenated Organic Species in Wastewater Extracts Using GC-ICP-MS. Retrieved from [Link]
SPECTRO Analytical Instruments. (n.d.). X-ray fluorescence analysis of polymers. Retrieved from [Link]
AZoM. (2022). Fundamentals of Polymer Analysis with X-Ray Fluorescence (XRF). Retrieved from [Link]
Drawell. (n.d.). Sample Preparation for XRF Analysis - What are the Samples and How to Prepare. Retrieved from [Link]
RG Discovery. (n.d.). Analytical Chemistry Services customized. Retrieved from [Link]
Taros Discovery. (n.d.). Custom Synthesis Service for your key compounds. Retrieved from [Link]
American Laboratory. (2013). Validation of Metal Impurities in Drug Products. Retrieved from [Link]
Drawell. (n.d.). Sample Preparation for XRF Analysis - What are the Samples and How to Prepare. Retrieved from [Link]
U.S. Environmental Protection Agency. (n.d.). Method 9023: Extractable Organic Halides (EOX) in Solids. Retrieved from [Link]
Agilent Technologies. (n.d.). US EPA 6010 Series Methods. Retrieved from [Link]
ANSI Webstore. (2016). Characterization of waste — Halogen and sulfur content — Oxygen combustion in closed systems and determination methods. Retrieved from [Link]
AZoM. (2021). A Look at Elemental Analysis for Organic Compounds. Retrieved from [Link]
New Mexico Bureau of Geology & Mineral Resources. (n.d.). standard operating procedure no. 28. Retrieved from [Link]
AZoM. (2021). A Look at Elemental Analysis for Organic Compounds. Retrieved from [Link]
Comparative Guide: GC-MS Profiling of Halogenated Phenol Derivatives
Executive Summary: The Polarity Paradox Halogenated phenols represent a unique analytical challenge in Gas Chromatography-Mass Spectrometry (GC-MS). Their dual nature—lipophilic halogen substituents combined with a hydro...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Polarity Paradox
Halogenated phenols represent a unique analytical challenge in Gas Chromatography-Mass Spectrometry (GC-MS). Their dual nature—lipophilic halogen substituents combined with a hydrophilic, acidic hydroxyl group—creates a "polarity paradox." On standard non-polar columns (e.g., DB-5ms), free phenols exhibit severe peak tailing and adsorption due to active site interactions. On polar columns (e.g., DB-Wax), they exhibit excellent peak shape but suffer from limited thermal stability and high bleed at the temperatures required to elute highly halogenated congeners (e.g., pentachlorophenol).
This guide objectively compares the two primary strategies to resolve this paradox: Stationary Phase Selection versus Chemical Derivatization . We provide experimental evidence suggesting that while polar columns offer superior isomer resolution for underivatized phenols, silylation (derivatization) on non-polar phases remains the gold standard for trace-level quantification and spectral identification.
Mechanistic Principles
To optimize retention times, one must understand the molecular behaviors governing separation.
The Ortho-Effect
The position of the halogen relative to the hydroxyl group is the single most critical determinant of retention time on non-polar columns.
Mechanism: In ortho-substituted phenols (e.g., 2-chlorophenol), the halogen atom forms an intramolecular hydrogen bond with the hydroxyl proton.
Result: This "shields" the polar -OH group, effectively lowering the molecule's polarity and boiling point. Consequently, ortho-isomers elute significantly earlier than their para- or meta- counterparts on non-polar phases.
Acidity and Active Sites
Halogenation increases the acidity of the phenolic proton (lowers pKa).
Phenol pKa: ~10.0
Pentachlorophenol pKa: ~4.7
Consequence: Highly halogenated phenols are more prone to irreversible adsorption on glass liners and column active sites (silanols), necessitating either rigorous system deactivation or derivatization.
The following data illustrates the retention behavior of critical isomers on the two industry-standard phases.
Table 1: Relative Retention Order (Boiling Point vs. Polarity)
Compound
Substituent Pattern
DB-5ms (Non-Polar) Behavior
DB-Wax (Polar) Behavior
Mechanistic Insight
2-Chlorophenol
Ortho
Elutes Early
Elutes Intermediate
Intramolecular H-bonding reduces interaction with DB-5 phase.
4-Chlorophenol
Para
Elutes Late
Elutes Late
Exposed -OH interacts strongly with stationary phase.
2,4,6-Trichlorophenol
Di-ortho
Elutes Early (relative to mass)
Elutes Early
Steric shielding of -OH by two chlorines mimics a non-polar molecule.
Pentachlorophenol
Fully Substituted
Elutes Very Late
Not Recommended
Requires temps (>280°C) that degrade Wax phases; severe tailing.
Critical Insight: On a DB-5ms column, 2,4,6-Trichlorophenol often elutes before 4-Chlorophenol despite having a higher molecular weight (197.5 vs 128.6 amu). This is the definitive proof of the ortho-effect overriding boiling point logic.
Derivatization Strategies: The Decision Matrix
When direct analysis fails (tailing peaks, poor sensitivity), derivatization is required. We compare the two dominant pathways: Silylation (TMS) vs. Acetylation.
Table 2: Reagent Performance Comparison
Feature
Silylation (BSTFA + 1% TMCS)
Acetylation (Acetic Anhydride)
Reaction Type
Nucleophilic substitution (SN2)
Esterification
Moisture Tolerance
Zero (Strictly anhydrous required)
High (Can be performed in water)
Stability
Moderate (Hydrolyzes in moist air)
High (Stable in aqueous extracts)
EI-MS Signal
Excellent (Distinct M-15, M-89 ions)
Good (M-42 ketene loss)
Steric Hindrance
High (2,6-disubstituted phenols react slowly)
Low (Reacts readily with hindered phenols)
Recommendation
Primary Choice for GC-MS
Alternative for Aqueous Samples
Visualization: Method Selection Workflow
Figure 1: Decision tree for selecting the optimal sample preparation workflow based on matrix and sensitivity requirements.
Experimental Protocol: Silylation with BSTFA
This protocol is designed to be self-validating . The inclusion of a "System Suitability Standard" (Step 2) ensures that the derivatization efficiency is distinguishable from injection port activity.
Solvent: Anhydrous Ethyl Acetate or Dichloromethane.
Internal Standard: Phenol-d5.
Step-by-Step Workflow:
Preparation: Dissolve sample in 100 µL anhydrous solvent.
Crucial: Ensure water content is <0.1%. Even trace moisture will hydrolyze the reagent, forming white silica deposits.
System Suitability Spike: Add 2,4,6-Tribromophenol (TBP) to the mixture.
Why? TBP is sterically hindered. If TBP fails to derivatize but other phenols do, your reaction time/temperature is insufficient. If all peaks are low, you have moisture contamination.
Reaction: Add 50 µL BSTFA + 1% TMCS. Cap vial immediately with a Teflon-lined crimp cap.
Incubation: Heat at 65°C for 30 minutes .
Note: Room temperature is insufficient for 2,6-disubstituted phenols due to steric hindrance.
When analyzing silylated phenols (TMS-ethers), the fragmentation patterns are distinct and predictable, aiding in structural elucidation.
Table 3: Diagnostic Ions for TMS-Phenols
Fragment
Origin
Diagnostic Value
M+
Molecular Ion
Usually strong; confirms molecular weight (MW).
[M - 15]⁺
Loss of Methyl (-CH3)
Characteristic of all TMS derivatives. Often the Base Peak.
[M - 29]⁺
Loss of CHO
Common in phenols; confirms oxygen attachment.
[M - 89]⁺
Loss of O-TMS group
Confirms the presence of the silylated hydroxyl.
Isotope Cluster
Halogen Pattern
Cl: 3:1 ratio (M:M+2). Br: 1:1 ratio (M:M+2). Essential for counting halogens.
Visualization: Fragmentation Logic
Figure 2: Primary fragmentation pathways for a silylated halogenated phenol under Electron Impact (70eV).
References
U.S. EPA Method 8041A. (2000). Phenols by Gas Chromatography.[2][3][4] U.S. Environmental Protection Agency.[2][5]
NIST Chemistry WebBook. Mass Spectra of Halogenated Phenols. National Institute of Standards and Technology.
Schummer, C., et al. (2009).[3][6] Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis. Talanta, 77(4), 1473-1482.
Agilent Technologies. GC Column Selection Guide for Environmental Analysis.
SENIOR SCIENTIST OPERATIONAL GUIDE: 5-BROMO-4-FLUORO-2-IODOPHENOL DISPOSAL Executive Summary & Chemical Profile The Core Challenge: 5-Bromo-4-fluoro-2-iodophenol is not merely "organic waste."[1][2][3] It is a polyhaloge...
The Core Challenge:
5-Bromo-4-fluoro-2-iodophenol is not merely "organic waste."[1][2][3] It is a polyhalogenated aromatic compound possessing three distinct halogen atoms (F, Br, I). This unique structure dictates specific disposal pathways. Unlike simple hydrocarbons, this compound cannot be incinerated in standard fuel-blending kilns due to the risk of generating corrosive acid gases (HF, HBr, HI) and persistent organic pollutants.
Immediate Hazard Identification (GHS):
Before handling, verify the specific Safety Data Sheet (SDS) for your lot. The following profile is standard for this class of halogenated phenols.
Hazard Class
GHS Code
Signal Word
Operational Implication
Acute Toxicity
H302, H312
WARNING
Fatal if swallowed or absorbed. Double-gloving is mandatory.
Skin/Eye Irritation
H315, H319
WARNING
Corrosive to mucous membranes. Face shield recommended for powders.
Aquatic Toxicity
H410/H412
DANGER
Zero-discharge policy. No drain disposal under any circumstances.
Reactivity
N/A
CAUTION
Incompatible with strong oxidizers and acid chlorides.
Pre-Disposal Assessment: The Decision Matrix
Effective disposal begins with characterization. You must determine if the waste is "Pure Substance" or "Process Waste" (solvated). This distinction alters the EPA/RCRA waste code and the cost of disposal.
Key Scientific Principle:
The "Halogen Rule": If a non-halogenated solvent (e.g., Acetone) contains any detectable amount of this compound, the entire volume must be classified as "Halogenated Solvent Waste." Misclassifying this as "Non-Halogenated" can damage incinerator scrubbers and violate federal law.
Figure 1: Waste Stream Classification Logic. Note that adding 5-Bromo-4-fluoro-2-iodophenol to a non-halogenated solvent converts the stream to a Halogenated classification.
Segregation & Packaging Protocol
The "Why" Behind the Protocol:
Phenols are weak acids (pKa usually 8-10, but lower for this halogenated variant). Mixing them with strong bases (like waste Sodium Hydroxide) in a sealed drum can generate heat (exotherm) and pressure. Mixing with strong oxidizers (Nitric Acid, Peroxides) can cause immediate combustion.
Step-by-Step Packaging:
Select the Container:
Solids: Wide-mouth High-Density Polyethylene (HDPE) jar or amber glass.
Liquids: Amber glass bottles or HDPE carboys.
Note: Avoid clear glass if possible. Iodinated compounds are often light-sensitive and can degrade, liberating free iodine (purple discoloration) which increases corrosivity.
Segregation Rules (The "Never" List):
NEVER mix with Oxidizing Acids (Nitric, Chromic).
NEVER mix with Acid Chlorides (generates HCl gas).
NEVER mix with strong reducing agents.
Labeling Requirements:
Every container must carry a hazardous waste tag before the first drop of waste is added.
Constituents: Write out the full name: "5-Bromo-4-fluoro-2-iodophenol." Do not use abbreviations or chemical structures alone.
This workflow ensures "Cradle-to-Grave" tracking compliance.
Figure 2: Operational workflow for laboratory disposal. The Satellite Accumulation Area (SAA) is the temporary storage point near the point of generation.
Emergency Contingencies: Spills & Exposure
Self-Validating Safety System:
Your safety protocol is only as good as your ability to recover from failure. Keep a "Spill Kit" specifically rated for organic poisons nearby.
Scenario
Immediate Action
Decontamination Agent
Solid Spill (Powder)
1. Evacuate area.2. Don N95/P100 mask + Double Nitrile Gloves.3. Cover with wet paper towels to prevent dust.
Scoop into waste jar. Wipe surface with 10% Sodium Carbonate (weak base) to neutralize residual acidity, then soap/water.
Liquid Spill (Solvent)
1. Extinguish ignition sources.2. Absorb with Vermiculite or Clay.3. Do NOT use paper towels (fire risk if solvent is flammable).
Collect absorbent into hazardous waste bag. Scrub area with detergent.
Skin Contact
1. Drench for 15 mins immediately.2. Do not use solvent to wash skin (increases absorption).
Water + Non-abrasive soap. Seek medical attention (Phenols can cause delayed burns).
References
Sigma-Aldrich. (2024). Safety Data Sheet: Polyhalogenated Phenols.Link
Personal protective equipment for handling 5-Bromo-4-fluoro-2-iodophenol
This guide outlines the critical safety architecture for handling 5-Bromo-4-fluoro-2-iodophenol (CAS: 530141-46-9). As a poly-halogenated phenol, this compound presents a dual-threat profile: the rapid, often painless sk...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the critical safety architecture for handling 5-Bromo-4-fluoro-2-iodophenol (CAS: 530141-46-9). As a poly-halogenated phenol, this compound presents a dual-threat profile: the rapid, often painless skin penetration/corrosion typical of phenols, combined with the systemic toxicity and persistence associated with halogenated aromatics.
Part 1: The Core Directive – Immediate Safety Protocol
CRITICAL WARNING: Phenolic burns are unique. They destroy nerve endings immediately, meaning you may not feel pain upon exposure.[1] By the time pain registers, deep tissue necrosis has occurred.
Emergency Response: The "PEG First" Protocol
Standard water flushing is insufficient for initial phenol decontamination due to its lipophilic nature. You must have Polyethylene Glycol 300 or 400 (PEG 300/400) immediately accessible at the weigh station and fume hood.
Exposure Route
Immediate Action
Mechanism of Action
Skin Contact
1.[2][3] Do NOT flush with water immediately. 2. Soak a swab/sponge in PEG 300/400 and wipe the area for 15–30 mins.3. Then flush with water for 15+ mins.
PEG solubilizes phenol, pulling it out of the lipid bilayer of the skin. Water alone can drive hydrophobic phenol deeper.
Eye Contact
1. Flush immediately with water/saline for 15+ minutes.2.[4] Do NOT use PEG in eyes.
The eye's mucous membranes require immediate dilution. PEG is too viscous and irritating for ocular tissue.
Inhalation
1. Evacuate to fresh air.2. Support respiration if compromised.[2][3][5][6]
Halogenated phenol dust is a severe respiratory irritant and systemic toxin.
Part 2: Personal Protective Equipment (PPE) Architecture
Standard laboratory PPE is inadequate for this compound. Thin nitrile gloves offer negligible protection against phenols, often degrading in <5 minutes upon direct contact.
Hand Protection: The "Laminate-Nitrile" System
You must utilize a multi-barrier approach to balance dexterity with chemical impermeability.
Why: These are chemically impervious to phenols and halogenated aromatics for >4 hours.
Limitation: Poor fit and dexterity.
Layer 2 (Outer): Standard Nitrile (5 mil minimum).
Why: Provides grip, protects the inner laminate glove from physical tears, and secures the loose fit of the laminate.
Protocol: Tape the cuff of the laminate glove to your lab coat sleeve before donning the outer nitrile glove to create a sealed system.
Respiratory & Body Defense
Respiratory: Work strictly within a certified chemical fume hood. If handling large quantities of solid powder (dust hazard), use a P100 particulate respirator if the sash must be raised significantly (not recommended).
Body: High-neck laboratory coat (buttoned to top). For scale-up (>5g), wear a chemically resistant apron (Tychem® or PVC) to protect the torso.
Eyes: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient due to the risk of solid dust ingress or liquid splash migration.
Visualization: PPE Decision Logic
Caption: Decision logic for PPE selection highlighting the failure mode of standard nitrile gloves against phenolic compounds.
Part 3: Operational Workflow & Logistics
Step 1: Weighing & Transfer (The High-Risk Zone)
Poly-halogenated phenols are often dense solids that can generate static charge, leading to "fly-away" dust.
Static Control: Use an ionizing anti-static gun on the weighing boat and spatula before use.
Containment: Place the balance inside the fume hood. If this is impossible, weigh inside a containment box or use a disposable glove bag.
Solvent Selection: This compound is likely sparingly soluble in water but soluble in organic solvents (DMSO, DMF, Methanol).
Caution: Dissolving phenols in DMSO increases their skin permeability significantly. The "Laminate-Nitrile" glove system is non-negotiable when using DMSO.
Step 2: Reaction Monitoring
Acidic Character: As a phenol with electron-withdrawing groups (Br, F, I), this compound is significantly more acidic (lower pKa) than unsubstituted phenol.
Reactivity: Avoid contact with strong oxidizing agents and strong bases.[4][6] The halogens make the ring susceptible to metal-halogen exchange; ensure anhydrous conditions if using organometallics.
Step 3: Waste Disposal
Do NOT mix with general organic waste if possible.
Segregation: Designate a specific waste stream: "Halogenated Organic Waste - Highly Toxic".
Labeling: Clearly mark the container with "Contains Phenols" and "Halogenated".
Quenching: If in a reactive mixture, quench carefully before disposal. Do not dispose of unquenched oxidizers in the same container.
Part 4: Scientific Rationale (E-E-A-T)
Why PEG over Water?
The efficacy of decontamination relies on the partition coefficient (
). Phenols are lipophilic and partition readily into the lipid bilayer of the stratum corneum. Water is highly polar and inefficient at extracting the non-polar phenol from the skin. Polyethylene Glycol (PEG) acts as a solvent with intermediate polarity, effectively "solubilizing" the phenol out of the tissue. Studies have consistently shown that PEG decontamination reduces the extent of phenolic burns significantly more effectively than water alone [1, 4].
Why Laminate Gloves?
Standard nitrile gloves are cross-linked acrylonitrile butadiene. Phenol molecules are small and polar enough to swell the polymer matrix and diffuse through. Laminate gloves (e.g., EVOH/PE) utilize multilayer plastic films that provide a tortuous path for permeation, increasing breakthrough time from minutes (Nitrile) to hours [2, 5].
Visualization: Decontamination Pathway
Caption: Comparative efficacy of decontamination agents showing the mechanistic advantage of PEG over water for phenolic exposures.
References
Monteiro-Riviere, N. A., et al. (2001). Absorption and toxicity of phenol. Toxicology and Industrial Health.
Ansell Occupational Healthcare. (2022). Chemical Permeation & Degradation Resistance Guide.
National Institute for Occupational Safety and Health (NIOSH). Phenol: Systemic Agent. CDC Emergency Response Database.
University of California, Berkeley. (2023). Phenol Safety Fact Sheet. EH&S.
Thermo Fisher Scientific. Safety Data Sheet: Polyhalogenated Phenols.